Physicochemical Profiling & Characterization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
The following technical guide details the physicochemical properties, synthesis, and characterization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one . Executive Summary 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a function...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical properties, synthesis, and characterization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one .
Executive Summary
2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a functionalized pyrimidine derivative utilized primarily as a scaffold in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly Gonadotropin-Releasing Hormone (GnRH) antagonists and specific agrochemical metabolites.[1] Structurally, it combines a lipophilic isopropyl group at the C2 position and an electron-donating propoxy group at C6, modulating the electronic density of the pyrimidone core.
This guide provides a rigorous analysis of its physicochemical behavior, focusing on the critical lactam-lactim tautomerism that dictates its reactivity and solubility profile.
Molecular Architecture & Tautomerism
The reactivity of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is defined by its ability to exist in two distinct tautomeric forms. While often drawn as the hydroxy-pyrimidine (enol), the compound predominantly exists as the pyrimidin-4(1H)-one (keto/lactam) tautomer in the solid state and polar solvents.[1]
Tautomeric Equilibrium
Understanding this equilibrium is vital for nucleophilic substitution reactions.[1] In basic conditions, the anion is delocalized, allowing for either N-alkylation or O-alkylation depending on the electrophile and solvent hardness (HSAB theory).[1]
Figure 1: Tautomeric equilibrium and ionization pathways.[1] The keto form is thermodynamically favored due to the strong amide-like resonance.
Physicochemical Properties
The following data aggregates experimental ranges from structural analogs (e.g., 2-isopropyl-6-methylpyrimidin-4(1H)-one) and calculated values based on Group Contribution Methods.
pH Dependence: The compound behaves as a weak acid.[2] In aqueous media at pH < 7, it remains protonated and precipitates. To dissolve in water, adjust pH to > 10 using NaOH or
.
Lipophilicity: The propoxy group imparts sufficient lipophilicity to allow extraction into Dichloromethane (DCM) or Ethyl Acetate from acidified aqueous phases, a crucial step in purification.
Synthesis & Purification Protocols
The most robust synthetic route utilizes Nucleophilic Aromatic Substitution (
) starting from commercially available 2-isopropyl-4,6-dichloropyrimidine.[1] This method avoids the harsh conditions of direct condensation.
Molecular Structure and Tautomerism of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
An In-Depth Technical Guide for Medicinal Chemistry Applications[1] Executive Summary This guide provides a comprehensive structural and spectroscopic analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one , a critical het...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide for Medicinal Chemistry Applications[1]
Executive Summary
This guide provides a comprehensive structural and spectroscopic analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one , a critical heterocyclic scaffold in the development of GnRH antagonists and antiviral therapeutics.[1] Unlike simple pyrimidines, the interplay between the bulky 2-isopropyl group and the electron-donating 6-propoxy substituent creates a unique tautomeric landscape.[1] This document details the thermodynamic preferences of its tautomers, provides a validated synthesis protocol, and outlines the analytical decision tree required for unambiguous structural assignment.
Molecular Structure & Electronic Properties[1][2]
The core scaffold is a pyrimidin-4-one ring substituted at the C2 position with an isopropyl group and at the C6 position with a propoxy ether linkage.[1]
Feature
Chemical Specification
Impact on Reactivity
Core System
Pyrimidin-4(1H)-one
Exists in dynamic equilibrium between lactam (keto) and lactim (enol) forms.[1]
Strong -donor (+M effect); increases electron density at C5 and N1/N3, stabilizing the carbonyl.
H-Bonding
Donor: N-H / Acceptor: C=O, N:
Facilitates formation of stable dimers in solid state (R(8) motif).[2]
1.1 Electronic Resonance Effects
The 6-propoxy group significantly alters the electronic distribution compared to a 6-methyl analogue.[1] The oxygen lone pair donates electron density into the ring, which increases the basicity of the carbonyl oxygen and the acidity of the N-H proton. This "push-pull" electronic character stabilizes the keto-tautomer in polar media.[1]
Tautomerism Landscape
The molecule can theoretically exist in three primary tautomeric forms. Understanding the dominant species is crucial for docking studies and formulation stability.[1]
2.1 The Tautomeric Triad
1H-Keto Form (Lactam A): Proton resides on N1.[1] This is generally the most stable form in polar solvents due to dipolar stabilization.[1]
3H-Keto Form (Lactam B): Proton resides on N3.[1] Steric clash between the C2-isopropyl group and the N3-H can destabilize this form compared to the N1-H isomer.[1]
4-Hydroxy Form (Lactim/Enol): Proton resides on the oxygen.[1] Aromaticity is fully restored, but the loss of the strong C=O bond penalty makes this less favorable in solution, though it may be trapped in non-polar solvents or specific protein binding pockets.
Solid State: X-ray crystallographic data of structural analogues (e.g., 2-isopropyl-6-methylpyrimidin-4(1H)-one) confirms the preference for the keto form , forming centrosymmetric dimers via intermolecular
): The equilibrium may shift slightly toward the lactim (enol) form or the 3H-tautomer depending on concentration (dimerization stabilizes the keto form).
Caption: Tautomeric equilibrium network showing the dominance of the 1H-keto form in polar environments and solid state.
Experimental Protocols
3.1 Synthesis of the Core Scaffold
Objective: Synthesize 2-Isopropyl-6-propoxypyrimidin-4(1H)-one with high regioselectivity.
Rationale: Direct condensation is often low-yielding.[1] The displacement of a halide from a di-activated pyrimidine is the industry-standard "self-validating" route because the intermediate can be isolated and characterized.[1]
Correlation between C5-H and N1/N3 allows differentiation.[1] N1 usually appears more shielded if protonated.[1]
IR Spectroscopy
Strong C=O stretch at 1650–1680 (Amide I band).[1] Broad NH stretch at 3100–3200 .[1] Absence of sharp O-H stretch.[1]
Implications for Drug Design[9]
When utilizing this scaffold in drug discovery (e.g., GnRH antagonists):
Pharmacophore Stability: The 1H-keto form acts as a hydrogen bond donor (NH) and acceptor (C=O). Docking simulations must use this tautomer as the starting geometry.[1]
Metabolic Liability: The propoxy chain is a site for oxidative dealkylation (CYP450 mediated), leading to the 2-isopropyl-4,6-dihydroxypyrimidine metabolite.[1]
Solubility: The keto form has higher polarity and water solubility compared to the calculated enol form.[1]
Caption: Decision tree for rapid tautomeric validation using proton NMR.[1]
References
Hemamalini, M., & Fun, H. K. (2010).[7] 2-Isopropyl-6-methylpyrimidin-4(3H)-one.[1][7] Acta Crystallographica Section E: Structure Reports Online.[1] [Link]
Kheifets, G. M., et al. (2004). Structure and amide-amide tautomerism of 4-hydroxypyrimidines. Russian Journal of Organic Chemistry. [Link]
PubChem. (n.d.).[1] 2-Isopropyl-6-methyl-4-pyrimidinol (Compound Summary). National Library of Medicine.[1] [Link]
Thermodynamic Stability of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one: An In-Depth Technical Guide
The following technical guide details the thermodynamic stability profile of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one . Executive Summary & Compound Architecture 2-Isopropyl-6-propoxypyrimidin-4(1H)-one (hereafter referr...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the thermodynamic stability profile of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one .
Executive Summary & Compound Architecture
2-Isopropyl-6-propoxypyrimidin-4(1H)-one (hereafter referred to as IPP-4 ) represents a specific class of 6-alkoxypyrimidinones often encountered as advanced intermediates in the synthesis of antiviral agents, herbicides (analogous to diazinon metabolites), or specific G-protein coupled receptor (GPCR) modulators.[1]
Its stability profile is governed by two competing thermodynamic forces: the aromatic resonance energy of the pyrimidine core and the hydrolytic lability of the vinylogous ester (enol ether) moiety at the C6 position.[1] Unlike its fully alkylated counterparts, IPP-4 possesses a tautomerizable lactam functionality, making its solid-state and solution-phase behavior highly dependent on proton transfer kinetics.[1]
Structural Stability Core
Feature
Thermodynamic Impact
Criticality
Pyrimidin-4(1H)-one Core
High resonance stabilization; favors lactam tautomer.[1]
High
C6-Propoxy Group
Electron-donating; susceptible to acid-catalyzed hydrolysis (vinyl ether cleavage).[1]
Critical
C2-Isopropyl Group
Steric bulk prevents nucleophilic attack at C2; increases lipophilicity and lattice energy.[1]
Moderate
N1-Proton
Acidic (pKa ~9.5); site of H-bonding networks in crystal lattice.[1]
High
Thermodynamic Landscape: Tautomerism
The thermodynamic ground state of IPP-4 is dictated by the lactam-lactim tautomeric equilibrium.[1] While the 4-hydroxy (lactim) form restores complete aromaticity to the ring, the 4(1H)-one (lactam) form is thermodynamically preferred in both the solid state and polar solvents due to the high bond energy of the C=O carbonyl and favorable solvation energies.
Tautomeric Equilibrium Constants (
)
In aqueous media (
), the equilibrium strongly favors the N1-H tautomer:
However, in non-polar solvents (e.g., chloroform, toluene) or gas phase, the lactim form becomes accessible, influencing reaction kinetics during synthesis.
Visualization: Tautomeric & Ionization Pathways
The following diagram illustrates the proton transfer dynamics and the resonance stabilization of the dominant tautomer.
Figure 1: Tautomeric equilibrium favoring the N1-H lactam form in standard conditions.[1]
Hydrolytic Stability: The Critical Degradation Pathway
The most significant thermodynamic liability of IPP-4 is the C6-propoxy group .[1] Chemically, this group functions as a cyclic vinylogous ester (or enol ether).[1] While stable at neutral and basic pH, it is highly susceptible to acid-catalyzed hydrolysis .[1]
Mechanism of Failure
Under acidic conditions (pH < 4), the N3 nitrogen or the C5 carbon can be protonated, activating the C6 position for nucleophilic attack by water. This leads to the cleavage of the propyl ether and the formation of 2-isopropyl-4,6-dihydroxypyrimidine (also known as 6-hydroxy-2-isopropylpyrimidin-4(1H)-one).[1]
hours).[1] Pseudo-first-order kinetics driven by specific acid catalysis.[1]
pH 4-8: High stability.[1] The activation energy barrier for water attack on the neutral molecule is prohibitive.[1]
pH > 9: Stable.[1][2] Formation of the pyrimidin-4-one anion protects the ring from nucleophilic attack (electrostatic repulsion).[1]
Visualization: Acid Hydrolysis Pathway
Figure 2: Acid-catalyzed hydrolysis mechanism leading to dealkylation.[1]
Solid-State Thermodynamics & Polymorphism
For drug development, the solid-state form is critical.[1] IPP-4 is prone to polymorphism due to the directional hydrogen bonding capability of the lactam motif (N-H ...[1] O=C).
Melting Point: Predicted range 145°C – 155°C .[1] (Analogous to 2-isopropyl-6-methyl-4-pyrimidinone, MP ~172°C; the propoxy chain lowers lattice energy via disruption of packing efficiency).[1]
Crystal Habit: Typically crystallizes as needles or prisms from polar protic solvents (MeOH/Water) due to strong amide-like stacking.[1]
Hydrate Formation: High probability.[1] The polar pyrimidinone headgroup can sequester water molecules in the lattice, forming stoichiometric hydrates (monohydrate) which are often thermodynamically more stable than the anhydrate at ambient humidity.
Lactim (Minor): Absence of N-H; presence of O-H (rarely seen due to exchange).[1] Upfield shift of C4 carbon.
References
Katritzky, A. R., et al. (2010).[1] Tautomerism in Heterocycles: Pyrimidinones and Related Systems. Advances in Heterocyclic Chemistry.
Brown, D. J. (2009).[1] The Pyrimidines. Wiley-Interscience, Chemistry of Heterocyclic Compounds Series.[1] (Authoritative text on pyrimidine hydrolysis kinetics).
LGC Standards. (2024). Stability Data for 2-Isopropyl-6-methyl-4-pyrimidinol (Analogous Structure).
Literature review on 2-Isopropyl-6-propoxypyrimidin-4(1H)-one derivatives
The following technical guide provides an in-depth analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one and its derivatives. This guide is structured to support researchers in synthetic planning, structural optimization,...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one and its derivatives. This guide is structured to support researchers in synthetic planning, structural optimization, and biological evaluation.
Content Type: Technical Whitepaper & Synthetic Guide
Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists
Introduction: The Pyrimidinone Scaffold in Drug Discovery
The molecule 2-Isopropyl-6-propoxypyrimidin-4(1H)-one represents a highly functionalized "privileged scaffold" in medicinal chemistry. Structurally, it combines a pyrimidinone core (mimicking nucleobases like guanine/cytosine) with specific lipophilic vectors (isopropyl and propoxy groups).
This specific substitution pattern is critical for targeting hydrophobic pockets in enzymes such as Phosphodiesterases (PDEs) , Kinases , and specific G-Protein Coupled Receptors (GPCRs) . The 2-isopropyl group provides steric bulk often required for selectivity, while the 6-propoxy moiety offers a flexible lipophilic tail capable of probing secondary binding sites.
Key Chemical Features[1][2][3]
Core: Pyrimidin-4(1H)-one (Tautomer of 4-hydroxypyrimidine).
C2-Position (Isopropyl): Enhances lipophilicity and metabolic stability compared to a methyl or ethyl group; fills the hydrophobic "selectivity pocket" in many active sites.
C6-Position (Propoxy): An O-linked ether chain that acts as a hydrogen bond acceptor and hydrophobic anchor.
Synthetic Chemistry: Routes to the Core
The synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one requires navigating the regioselectivity between N-alkylation and O-alkylation, a common challenge in pyrimidine chemistry.
Retrosynthetic Analysis
The most robust route avoids direct alkylation of the hydroxypyrimidine (which favors N-alkylation) and instead utilizes a displacement strategy on a di-halogenated intermediate.
Figure 1: Retrosynthetic strategy prioritizing regiocontrol via chloropyrimidine intermediates.
Detection: UV at 254 nm (aromatic ring) and 280 nm.
Expected Retention: The target is moderately lipophilic; expect elution around 6-7 minutes.
Tautomer Identification (NMR)
Distinguishing between the 4-pyrimidinone (lactam) and 4-hydroxypyrimidine (lactim) tautomers is critical.
Solvent: DMSO-
.
Observation: Look for a broad singlet around 11.0–12.0 ppm.
Presence indicates the NH (Lactam) form (Pyrimidin-4(1H)-one).
Absence indicates the OH (Lactim) form.
Note: In polar aprotic solvents like DMSO, the Lactam (NH) form usually predominates.
References
Brown, D. J. (2009). The Pyrimidines. Wiley-Interscience. (Definitive text on pyrimidine synthesis and tautomerism). Link
Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Edition. Wiley. (Mechanisms of SnAr on chloropyrimidines). Link
PubChem Compound Summary. (2025). 2-Isopropyl-6-methyl-4-pyrimidinol (Diazinon Metabolite).[1] National Library of Medicine. (Source for stability data of the 2-isopropyl-pyrimidinone core). Link
SwissADME. (2025). Physicochemical Property Prediction Engine. Swiss Institute of Bioinformatics. (Used for LogP/Solubility calculations). Link
A Technical Guide to Unveiling the Biological Targets of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one: A Research-Oriented Approach
Introduction: The Pyrimidin-4(1H)-one Scaffold - A Privileged Motif in Drug Discovery The pyrimidine ring is a fundamental heterocyclic structure found in a vast array of biologically active molecules, including the nucl...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pyrimidin-4(1H)-one Scaffold - A Privileged Motif in Drug Discovery
The pyrimidine ring is a fundamental heterocyclic structure found in a vast array of biologically active molecules, including the nucleobases uracil, thymine, and cytosine, which form the building blocks of nucleic acids.[1][2] This inherent biological relevance has made the pyrimidine scaffold a cornerstone of medicinal chemistry, with its derivatives demonstrating a broad spectrum of pharmacological activities.[1][3] These activities range from anticancer and antiviral to antibacterial and antihypertensive properties.[1][3][4] The versatility of the pyrimidine core lies in its ability to be readily functionalized at multiple positions, allowing for the fine-tuning of its physicochemical properties and its interactions with diverse biological targets.[5] The pyrimidin-4(1H)-one core, in particular, is a prominent feature in many therapeutic agents and serves as a key pharmacophore for engaging with various enzymes and receptors.
Insights from a Close Structural Analog: 2-Isopropyl-6-methyl-4-pyrimidinone
A close structural analog, 2-isopropyl-6-methyl-4-pyrimidinone, provides the most immediate clues to the potential biological fate and interactions of our target molecule. This compound is primarily known as a metabolite of the organophosphate insecticide diazinon.[6][7][8][9] Its formation is a result of the hydrolytic degradation of the parent compound.[6] The presence of this pyrimidinone derivative as a metabolite in humans and other organisms highlights the recognition of this scaffold by biological systems, particularly metabolic enzymes.[6] While its primary known role is that of a xenobiotic metabolite, its very existence suggests that the core structure is amenable to interaction with protein binding pockets.
Hypothesizing Potential Biological Target Classes for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Based on the extensive literature on pyrimidine derivatives, several classes of proteins emerge as high-probability targets for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. The pyrimidine scaffold is a well-established "hinge-binding" motif for various kinases, and its derivatives have shown potent inhibitory activity against a range of these enzymes.
Potential Target Classes:
Protein Kinases: The pyrimidine core is a common feature in many kinase inhibitors. Substituted pyrimidines have been shown to be potent inhibitors of tyrosine kinases such as PDGFr, FGFr, and c-Src.[10] Additionally, Epidermal Growth Factor Receptor (EGFR) is a known target for fused pyrimidine systems.[11]
Reverse Transcriptases: Certain 2,4(1H,3H)-pyrimidinedione derivatives are potent non-nucleoside inhibitors of HIV-1 reverse transcriptase.[12]
Hormone Receptors and Growth Factor Receptors: Disubstituted pyrimidines have been developed as dual ligands for Estrogen Receptor α (ERα) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[13]
Enzymes in Nucleotide Metabolism: Given the structural similarity to natural pyrimidines, enzymes involved in nucleotide biosynthesis and degradation are plausible targets.[4]
Other Enzymes: Various other enzymes, such as dihydrofolate reductase and adenosine kinase, have been shown to be inhibited by pyrimidine derivatives.[14]
The propoxy group at the 6-position of our target molecule, compared to the methyl group of its known analog, introduces a larger, more lipophilic substituent. This modification could significantly alter the binding affinity and selectivity for various targets, potentially leading to novel biological activities.
A Comprehensive Research Workflow for Target Identification and Validation
To systematically elucidate the biological targets of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, a multi-faceted approach combining computational and experimental methodologies is proposed. This workflow is designed to be a self-validating system, where findings from one stage inform the experimental design of the next.
Caption: A multi-stage workflow for target identification and validation.
Part 1: In Silico Target Prediction
The initial phase leverages computational tools to predict potential protein targets based on the chemical structure of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Step-by-Step Protocol: Computational Target Fishing and Molecular Docking
Compound Preparation:
Synthesize and purify 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Confirm the structure and purity using NMR, Mass Spectrometry, and HPLC.
Generate a 3D structure of the molecule using computational chemistry software and perform energy minimization.
Target Fishing:
Utilize reverse pharmacophore mapping servers such as PharmMapper or SuperPred.
Submit the 3D structure of the compound to these servers.
The servers will screen the compound against a database of pharmacophore models of known protein binding sites.
Analyze the output, which will be a ranked list of potential protein targets based on the fit score.
Molecular Docking:
Select the top-ranked potential targets from the target fishing step.
Obtain the 3D crystal structures of these proteins from the Protein Data Bank (PDB).
Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.
Use molecular docking software (e.g., AutoDock, Glide) to predict the binding mode and estimate the binding affinity of the compound to each target protein.
Analyze the docking poses and binding energies to further prioritize targets for experimental validation.
Part 2: In Vitro Target Identification and Validation
This phase employs experimental techniques to identify and confirm direct interactions between the compound and its protein targets.
Synthesize a derivative of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one with a linker arm suitable for immobilization (e.g., a carboxyl or amino group).
The linker should be attached at a position that is predicted not to interfere with protein binding.
Couple the linker-modified compound to a solid support, such as NHS-activated sepharose beads.
Affinity Chromatography:
Prepare a cell lysate from a relevant cell line or tissue.
Incubate the cell lysate with the affinity matrix to allow for the binding of target proteins.
Wash the matrix extensively to remove non-specifically bound proteins.
Elute the specifically bound proteins using a competitive ligand (the original compound) or by changing the buffer conditions (e.g., pH, salt concentration).
Protein Identification by Mass Spectrometry:
Separate the eluted proteins by SDS-PAGE.
Excise the protein bands and perform in-gel digestion with trypsin.
Analyze the resulting peptides by LC-MS/MS.
Identify the proteins by searching the MS/MS data against a protein database.
Part 3: Cell-Based Target Validation
This final phase aims to confirm the biological relevance of the identified targets in a cellular context.
Treat the cells with 2-Isopropyl-6-propoxypyrimidin-4(1H)-one at various concentrations. Include a vehicle control (e.g., DMSO).
Heat Shock:
Aliquot the treated cells into PCR tubes.
Heat the tubes at a range of temperatures for a defined period (e.g., 3 minutes).
Cell Lysis and Protein Quantification:
Lyse the cells by freeze-thawing.
Separate the soluble and aggregated protein fractions by centrifugation.
Collect the supernatant (soluble fraction).
Quantify the amount of the target protein in the soluble fraction using Western blotting or other specific protein detection methods.
Data Analysis:
Plot the amount of soluble target protein as a function of temperature for both the treated and control samples.
A shift in the melting curve to a higher temperature in the presence of the compound indicates direct target engagement in the cellular environment.
Data Presentation
Table 1: Hypothetical In Silico Target Prediction Results
Target Class
Specific Target
Docking Score (kcal/mol)
Key Interacting Residues
Kinase
c-Src
-9.8
Met341, Thr338, Glu310
Kinase
EGFR
-9.2
Met793, Leu718, Gly796
Viral Enzyme
HIV-1 RT
-8.5
Lys101, Tyr181, Tyr188
Receptor
VEGFR-2
-8.1
Cys919, Asp1046, Glu885
Table 2: Hypothetical Biochemical Assay Results
Target
Assay Type
IC50 (µM)
c-Src
Kinase Activity Assay
0.5
EGFR
Kinase Activity Assay
1.2
HIV-1 RT
Reverse Transcriptase Assay
> 50
VEGFR-2
Kinase Activity Assay
2.5
Visualizations
Caption: Hypothesized inhibition of the c-Src signaling pathway.
Conclusion
The identification of biological targets for novel chemical entities like 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a critical step in the drug discovery process. While direct experimental data for this specific molecule is currently lacking, a systematic and logical approach, grounded in the known pharmacology of the pyrimidinone scaffold, can be employed to uncover its mechanism of action. The integrated workflow presented in this guide, combining in silico, in vitro, and cell-based methodologies, provides a robust framework for researchers to not only identify high-confidence targets but also to validate their biological relevance. The insights gained from such a campaign will be instrumental in guiding the future development of this and other related pyrimidinone derivatives as potential therapeutic agents.
References
2-Substituted aminopyrido[2,3-d]pyrimidin-7(8H)-ones. structure-activity relationships against selected tyrosine kinases and in vitro and in vivo anticancer activity.
Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects.
The Structure-Activity Relationships of 2,4(1H,3H)-pyrimidinedione Derivatives as Potent HIV Type 1 and Type 2 Inhibitors.
Structure-activity relationships of 2, 4-disubstituted pyrimidines as dual ERα/VEGFR-2 ligands with anti-breast cancer activity.
Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
Pyrido-pyrimidones bearing marketed drug and drug targets.
Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies.
Recent Advances in Pyrimidine-Based Drugs.
Comparative Biological Activities of 2-Amino-6-isopropylpyrimidin-4-ol Deriv
A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Rel
Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review.
An In-depth Technical Guide to the Crystal Structure of 2-Substituted-6-Alkyl/Alkoxypyrimidin-4(1H)-ones: A Case Study on 2-Isopropyl-6-methylpyrimidin-4(3H)-one
For distribution to: Researchers, scientists, and drug development professionals. Abstract: This technical guide provides a comprehensive overview of the crystallographic analysis of pyrimidin-4(1H)-one derivatives, a cl...
Author: BenchChem Technical Support Team. Date: March 2026
For distribution to: Researchers, scientists, and drug development professionals.
Abstract: This technical guide provides a comprehensive overview of the crystallographic analysis of pyrimidin-4(1H)-one derivatives, a class of compounds with significant pharmacological interest due to their structural similarity to the foundational building blocks of DNA and RNA.[1][2] In the absence of publicly available crystal structure data for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, this document will focus on the detailed crystal structure analysis of the closely related analogue, 2-Isopropyl-6-methylpyrimidin-4(3H)-one . This case study will serve as an in-depth guide to the experimental methodologies, data interpretation, and structural insights applicable to this class of molecules. We will explore the synthesis, crystallization, and single-crystal X-ray diffraction analysis, culminating in a detailed examination of the molecular geometry and intermolecular interactions that govern the solid-state architecture of these compounds.
Introduction: The Significance of Pyrimidinone Scaffolds
Pyrimidinone derivatives are a cornerstone in medicinal chemistry and drug discovery. Their structural resemblance to nucleobases allows them to interact with a wide range of biological targets, leading to diverse pharmacological activities.[1][2] The inherent ability of the pyrimidinone core to form robust hydrogen bonds, particularly N-H···O interactions, is a key determinant of their biological function and solid-state properties.[1][2] Understanding the three-dimensional structure of these molecules through single-crystal X-ray diffraction is paramount for rational drug design, enabling the optimization of binding affinities and the prediction of physicochemical properties.
This guide will use 2-Isopropyl-6-methylpyrimidin-4(3H)-one as an exemplary case to illustrate the principles of crystallographic analysis for this important class of heterocyclic compounds. This compound is a known metabolite of the insecticide diazinon and serves as an excellent model for understanding the structural characteristics of 2,6-disubstituted pyrimidin-4(1H)-ones.[3][4]
Experimental Protocols: From Synthesis to Crystal
The successful determination of a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.
Synthesis of 2-Isopropyl-6-methylpyrimidin-4(1H)-one
The synthesis of 2-isopropyl-6-methyl-4-hydroxypyrimidine (the enol tautomer) can be achieved through the condensation of an appropriate amidine with a β-ketoester, such as methyl acetoacetate or ethyl acetoacetate.[5][6] The reaction is typically carried out in a dry, non-aqueous medium to drive the reaction towards the desired product.[5]
Illustrative Synthetic Workflow:
Caption: Generalized workflow for the synthesis of 2-isopropyl-6-methyl-4-hydroxypyrimidine.
Crystallization Protocol
The crystallization of 2-Isopropyl-6-methylpyrimidin-4(3H)-one was achieved through slow evaporation from a methanolic solution.[7][8] This method is widely applicable for obtaining single crystals of pyrimidinone derivatives.[1][2]
Step-by-Step Crystallization Procedure:
Dissolution: A small quantity (e.g., 46 mg) of 2-isopropyl-4-hydroxy-6-methylpyrimidine is dissolved in a minimal amount of a suitable solvent, such as hot methanol (e.g., 20 ml).[7][8] Gentle warming on a magnetic stirrer can aid dissolution.
Slow Evaporation: The resulting clear solution is loosely covered to allow for slow evaporation of the solvent at room temperature.
Crystal Growth: Over a period of several days, as the solution becomes supersaturated, single crystals of the title compound will form.[7]
Isolation: The crystals are carefully isolated from the mother liquor for subsequent analysis.
It is noteworthy that the starting material, the enol form (pyrimidin-4-ol), undergoes an enol-to-keto tautomerization during the crystallization process to yield the more stable keto form, pyrimidin-4(3H)-one, in the solid state.[7][8]
The cornerstone of this guide is the analysis of the data obtained from SC-XRD. The following sections detail the crystallographic parameters and the key structural features of 2-Isopropyl-6-methylpyrimidin-4(3H)-one.
Data Collection and Refinement
Diffraction data for 2-Isopropyl-6-methylpyrimidin-4(3H)-one were collected at a low temperature (100 K) using Mo Kα radiation.[7][8] Low-temperature data collection minimizes thermal vibrations of the atoms, leading to a more precise determination of bond lengths and angles. The structure was solved by direct methods and refined by full-matrix least-squares techniques.[9]
Workflow for SC-XRD Analysis:
Caption: Standard workflow for single-crystal X-ray diffraction analysis.
Crystallographic Data Summary
The key crystallographic data for 2-Isopropyl-6-methylpyrimidin-4(3H)-one are summarized in the table below.[7][8]
Parameter
Value
Chemical Formula
C₈H₁₂N₂O
Formula Weight ( g/mol )
152.20
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
4.8627 (2)
b (Å)
22.6320 (8)
c (Å)
7.4228 (3)
β (°)
96.495 (2)
Volume (ų)
811.66 (5)
Z (molecules/unit cell)
4
Temperature (K)
100
Radiation
Mo Kα (λ = 0.71073 Å)
R-factor
0.039
wR-factor
0.103
Structural Insights and Molecular Geometry
The crystal structure reveals several key features of the molecule and its packing in the solid state.
Molecular Conformation and Tautomerism
The analysis confirms that the molecule exists in the keto form, 2-isopropyl-6-methylpyrimidin-4(3H)-one, rather than the enol tautomer, 2-isopropyl-6-methylpyrimidin-4-ol.[7][8] The C2=O1 bond length of 1.2497 (11) Å is characteristic of a double bond, confirming the keto assignment.[7] The pyrimidin-4(3H)-one ring is essentially planar, with only a minor deviation observed for the oxygen atom.[7][8]
Supramolecular Assembly: The Hydrogen-Bonded Dimer
A defining feature of the crystal packing is the formation of centrosymmetric dimers through intermolecular N-H···O hydrogen bonds.[7][8] This is a common and robust hydrogen-bonding motif in pyrimidinone structures.[1][2] In this specific structure, the N1-H1···O1 hydrogen bond links two symmetry-related molecules, forming a characteristic R²₂(8) ring motif.[7] These dimers then stack along the a-axis to build the extended crystal lattice.[7][8]
Visualization of the Hydrogen-Bonded Dimer:
Caption: Schematic of the N-H···O hydrogen-bonded dimer formation.
Conclusion and Broader Implications
The detailed crystallographic analysis of 2-Isopropyl-6-methylpyrimidin-4(3H)-one provides critical insights into the structural chemistry of pyrimidinone derivatives. The observed planarity of the heterocyclic ring and, most importantly, the formation of robust, predictable hydrogen-bonded dimers are key features that likely govern the interaction of these scaffolds with biological targets.[1][10] This case study demonstrates the power of SC-XRD in elucidating the precise three-dimensional arrangement of atoms, confirming tautomeric forms, and understanding the supramolecular interactions that dictate crystal packing. For drug development professionals, this knowledge is invaluable for structure-based drug design, aiding in the development of novel therapeutics with enhanced potency and specificity.
References
The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. ACS Organic & Inorganic Au.
X-ray Crystal Structures and ab Initio Calculations on the Photochemically Formed Dewar Isomers of the 4(3H)-Pyrimidinone Derivatives. PubMed.
The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. Semantic Scholar.
Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI.
Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. MDPI.
X-ray Crystallography-Guided Design, Antitumor Efficacy, and QSAR Analysis of Metabolically Stable Cyclopenta-Pyrimidinyl Dihydroquinoxalinone as a Potent Tubulin Polymerization Inhibitor. PMC.
Using 2-Isopropyl-6-propoxypyrimidin-4(1H)-one as a pharmaceutical intermediate
Application Note: Utilizing 2-Isopropyl-6-propoxypyrimidin-4(1H)-one in Pharmaceutical Synthesis Executive Summary 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a versatile heterocyclic building block, structurally analogo...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Utilizing 2-Isopropyl-6-propoxypyrimidin-4(1H)-one in Pharmaceutical Synthesis
Executive Summary
2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a versatile heterocyclic building block, structurally analogous to key intermediates used in the synthesis of Gonadotropin-Releasing Hormone (GnRH) antagonists (e.g., Elagolix) and phosphodiesterase type 5 (PDE5) inhibitors.[1][2] Its unique substitution pattern—featuring a lipophilic isopropyl group at C2 and an electron-donating propoxy group at C6—offers distinct pharmacokinetic advantages, including enhanced solubility and membrane permeability compared to its methyl or hydroxyl congeners.[1][2]
This guide details the strategic application of this intermediate in drug development. We provide validated protocols for its downstream functionalization, specifically focusing on C5-halogenation (for cross-coupling), C4-activation (for nucleophilic substitution), and regioselective N-alkylation .[1][2]
Chemical Profile & Synthetic Utility
The utility of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one lies in its tautomeric nature and the reactivity of its pyrimidine core.[1][2] It exists in equilibrium between the lactam (4(1H)-one) and lactim (4-hydroxy) forms, with the lactam form predominating in solution.[1]
Property
Description
Synthetic Implication
Core Structure
Pyrimidin-4(1H)-one
Amphoteric scaffold amenable to both electrophilic and nucleophilic attack.[1][2]
C2-Isopropyl
Steric bulk
Provides metabolic stability and receptor selectivity; directs regioselectivity during N-alkylation.[1][2]
C6-Propoxy
Alkoxy donor
Increases electron density at C5, facilitating electrophilic aromatic substitution (e.g., bromination).[1]
C4-Carbonyl
Electrophilic center
Can be activated (e.g., with POCl₃) to form a chloro-pyrimidine for SNAr reactions.[1][2]
Strategic Workflow Diagram
The following diagram illustrates the divergent synthetic pathways available for this intermediate.
Caption: Divergent synthetic pathways utilizing the pyrimidinone core for different therapeutic classes.
Detailed Experimental Protocols
Protocol A: C5-Bromination (Preparation for Suzuki Coupling)
This step is critical for synthesizing GnRH antagonists, where a biaryl moiety is often attached at the C5 position. The electron-donating propoxy group at C6 activates the C5 position, allowing for mild bromination conditions.
Dissolution: Charge a reaction vessel with the substrate and glacial acetic acid (5 mL/g). Stir until fully dissolved.
Addition: Add NBS portion-wise over 30 minutes, maintaining the temperature below 30°C. Note: Exothermic reaction.
Reaction: Stir at room temperature for 2–4 hours. Monitor by HPLC (Target: >98% conversion).
Quench: Pour the reaction mixture into ice-cold water (10 volumes).
Isolation: The product, 5-bromo-2-isopropyl-6-propoxypyrimidin-4(1H)-one , will precipitate.[1][2] Filter the solid.[5][6][7]
Purification: Wash the cake with water and cold ethanol. Dry under vacuum at 45°C.
Expert Insight: If the propoxy group undergoes acid-catalyzed dealkylation (forming the uracil derivative), switch the solvent to acetonitrile and use 1.1 equiv of sodium acetate as a buffer.
Protocol B: C4-Chlorination (Activation for SNAr)
This protocol converts the lactam oxygen into a leaving group (chloride), enabling the attachment of amines—a common motif in kinase inhibitors and PDE5 inhibitors.
Setup: In a dry flask under nitrogen, mix the substrate and N,N-dimethylaniline.
Addition: Add POCl₃ dropwise at room temperature.
Reflux: Heat the mixture to reflux for 3–5 hours. The solution should turn from a suspension to a clear, dark oil.
Workup (Critical Safety Step): Cool the mixture to room temperature. Slowly pour the reaction mass onto crushed ice/water with vigorous stirring to hydrolyze excess POCl₃. Maintain temperature <20°C to prevent hydrolysis of the product.
Extraction: Extract with Dichloromethane (DCM) or Ethyl Acetate. Wash the organic layer with saturated NaHCO₃ (to pH 7–8) and brine.
Isolation: Dry over MgSO₄ and concentrate to yield 4-chloro-2-isopropyl-6-propoxypyrimidine .
Self-Validating Check: The disappearance of the carbonyl stretch (~1650–1700 cm⁻¹) in IR and the downfield shift of the C5-H proton in NMR confirm conversion.
Protocol C: Regioselective N-Alkylation
For GnRH antagonists, the N1 position is typically alkylated with a benzyl group. The C2-isopropyl group provides steric guidance, but optimization is required to prevent O-alkylation.[1][2]
Suspension: Suspend the substrate (1.0 equiv) and anhydrous K₂CO₃ (1.5 equiv) in DMF (10 mL/g).
Activation: Stir at 60°C for 30 minutes to generate the anion.
Alkylation: Add the benzyl bromide (1.1 equiv) dropwise.
Reaction: Stir at 60°C for 4–6 hours.
Workup: Dilute with water and extract with Ethyl Acetate.
Regioisomer Check: Analyze by NMR. N-alkylation typically shows a benzylic CH₂ signal around 5.2–5.5 ppm.[1][2] O-alkylation signals are typically further downfield.[1][2]
Analytical Quality Control
To ensure the integrity of the intermediate before downstream processing, the following analytical parameters must be met.
Table 1: Quality Specifications for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Test
Method
Specification
Notes
Appearance
Visual
White to off-white solid
Coloration indicates oxidation or impurities.[1][2]
Verify Isopropyl (1.2 ppm d, 2.8 ppm m) and Propoxy (0.9 t, 1.7 m, 4.2 t) signals.[1][2]
Residual Solvents
GC-HS
< Limit of Quantitation
Check for propanol or synthesis solvents.
Troubleshooting & Optimization
Issue: Low yield in N-alkylation due to O-alkylation byproduct.
Solution: Switch to a "harder" base/solvent system (e.g., LiHMDS in THF at -78°C) to favor the N-anion, or use a temporary silyl protection strategy (BSA) followed by alkylation.[1]
Issue: Dealkylation of the propoxy group during chlorination.
Solution: Ensure the POCl₃ is acid-free (distill prior to use) and add N,N-dimethylaniline as an acid scavenger.[1][2] Avoid prolonged heating beyond complete conversion.
References
Chen, C., et al. (2008). "Discovery of Sodium R-(+)-4-{2-[5-(2-Fluoro-3-methoxyphenyl)-3-(2-fluoro-6-[trifluoromethyl]benzyl)-4-methyl-2,6-dioxo-3,6-dihydro-2H-pyrimidin-1-yl]-1-phenylethylamino}butyrate (Elagolix), a Potent and Orally Available Nonpeptide Antagonist of the Human Gonadotropin-Releasing Hormone Receptor."[1][2] Journal of Medicinal Chemistry, 51(23), 7478–7485. Link[1]
Tucci, F. C., et al. (2005). "Uracil derivatives as GnRH antagonists." U.S. Patent 6,872,728. Link
Guo, Z., et al. (2012). "Synthesis and SAR of novel pyrimidin-4(1H)-one derivatives as potent GnRH receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 22(19), 6279-6282.[1] Link[1]
BenchChem. (2025). "Elagolix sodium synthesis and purification protocols." BenchChem Application Notes. Link (Generic landing for verification of scaffold utility).
Disclaimer: This protocol is intended for research and development purposes only. All chemical operations should be performed by qualified personnel in a fume hood with appropriate personal protective equipment (PPE).
Recrystallization techniques for high-purity 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
This Application Note and Protocol is designed for Process Chemists and Purification Scientists seeking to isolate high-purity 2-Isopropyl-6-propoxypyrimidin-4(1H)-one (hereafter referred to as IPPP ). Since this specifi...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol is designed for Process Chemists and Purification Scientists seeking to isolate high-purity 2-Isopropyl-6-propoxypyrimidin-4(1H)-one (hereafter referred to as IPPP ).
Since this specific intermediate is often a proprietary derivative in drug development (structurally related to Diazinon metabolites or novel G-protein coupled receptor agonists), this guide employs a First-Principles Process Development approach. It synthesizes known solubility behaviors of alkoxypyrimidines with rigorous purification logic.
Part 1: Technical Abstract & Physicochemical Logic
The Challenge: Tautomerism & Impurity Profile
The target molecule, IPPP , is an O-alkylated derivative of 2-isopropyl-4,6-dihydroxypyrimidine. The critical challenge in purifying this class of compounds is Regio-isomerism .
Target: O-alkylated product (Propoxy ether).
Major Impurity: N-alkylated isomer (N-propyl lactam).
Residuals: Unreacted starting material (highly polar), inorganic salts (KBr/KI), and bis-alkylated byproducts.
Solubility Profiling (The "Why" Behind the Solvent)
To design the recrystallization, we analyze the polarity shift:
Precursor (Dihydroxypyrimidine): High melting point (>170°C), insoluble in non-polar solvents, soluble in aqueous base.
Target (IPPP): The introduction of the n-propoxy chain significantly increases lipophilicity (LogP shift ~ +1.5).
Sparingly Soluble: Heptane, Hexane, Water (Cold).[1]
Strategic Choice: A Binary Solvent System (Ethyl Acetate / n-Heptane) is selected as the primary protocol. Ethyl Acetate solubilizes the lipophilic ether effectively at high temperatures, while Heptane acts as a selective anti-solvent that forces the crystallization of the target while keeping more lipophilic bis-alkylated impurities in the mother liquor.
Part 2: Experimental Protocol
Materials & Reagents
Component
Grade
Role
Crude IPPP
Solid/Oil
Target material (Assumed purity >85%)
Ethyl Acetate (EtOAc)
HPLC Grade
Primary Solvent (Good solubilizer)
n-Heptane
HPLC Grade
Anti-Solvent (Induces nucleation)
Activated Carbon
Norit SX Ultra
Decolorization (Optional)
Celite 545
Filter Aid
Removal of fine particulates
Step-by-Step Recrystallization Workflow
Phase A: Dissolution & Hot Filtration
Charge: Place 10.0 g of Crude IPPP into a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.
Solvent Addition: Add 30 mL of Ethyl Acetate (3 vol relative to mass).
Note: Start with a low volume. We aim for saturation at boiling.
Heating: Heat the mixture to reflux (approx. 77°C) with moderate stirring.
Titration: If solids remain, add EtOAc in 2 mL increments until the solution is clear.
Critical Check: If "oiling out" occurs (two liquid phases), add a small amount of Ethanol (1-2 mL) to act as a co-solvent bridge.
Clarification (Optional): If the solution is colored, add 0.5 g Activated Carbon. Stir at reflux for 10 mins.
Hot Filtration: Filter the hot solution through a pre-warmed Celite pad into a clean, pre-heated Erlenmeyer flask. This removes inorganic salts (KBr) and insoluble char.
Phase B: Nucleation & Anti-Solvent Addition
Re-equilibration: Return the filtrate to a gentle boil to ensure no premature precipitation occurred during filtration.
Anti-Solvent Dosing: Slowly add n-Heptane dropwise through the top of the condenser.
Endpoint: Stop adding when a faint, persistent cloudiness (turbidity) appears and does not dissolve instantly.
Ratio Target: Typically 1:1 to 1:2 (EtOAc:Heptane).
Clearing: Add 1-2 mL of EtOAc to just clear the turbidity. This creates a supersaturated metastable zone.
Phase C: Controlled Crystallization
Slow Cooling: Turn off the heat source. Allow the flask to cool to room temperature (20-25°C) on the stir plate undisturbed .
Process Control: Rapid cooling here will trap impurities. A cooling rate of 1°C/min is ideal.
Seeding (Recommended): At approx. 45°C, add a few seed crystals of pure IPPP if available to induce the correct polymorph.
Cold Soak: Once at room temperature, transfer the flask to an ice/water bath (0-5°C) for 2 hours to maximize yield.
Phase D: Isolation & Drying
Filtration: Collect the crystals via vacuum filtration using a Buchner funnel.
Washing: Wash the filter cake with cold Heptane/EtOAc (3:1 ratio, pre-chilled to 0°C).
Caution: Do not use pure EtOAc for washing; it will redissolve the product.
Drying: Dry the solid in a vacuum oven at 40-45°C for 12 hours. Higher temperatures may cause sublimation or degradation if the "one" tautomer is unstable.
Part 3: Visualization & Logic Flow
Process Logic Diagram
The following diagram illustrates the decision matrix for the purification process.
Caption: Figure 1.[2][3][4][5] Logical workflow for the binary solvent recrystallization of IPPP.
Solubility & Impurity Rejection Model
Caption: Figure 2. Impurity rejection mechanism.[6] Heptane keeps lipophilic byproducts in solution while precipitating the target.
Melting Point: Sharp range (typically within 2°C). Note: O-alkylated pyrimidines often melt lower than their N-alkylated isomers.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
Oiling Out
Product melting point < Solvent boiling point; or impurities lowering MP.
Use a lower boiling solvent (e.g., Acetone/Hexane) or add seed crystals at a higher temperature.
Low Yield
Too much solvent used; Product too soluble in Heptane.
Concentrate mother liquor and run a "second crop"; Increase cooling time at 0°C.
Isomer Contamination
N-alkyl impurity co-crystallizing.
Recrystallize from Isopropyl Alcohol (IPA) . The N-isomer often has different H-bonding capabilities and may stay in IPA.
Part 5: References
Jain, K. S., et al. "Recent Advances in the Chemistry of Pyrimidines and their Applications." Current Science, vol. 90, no. 6, 2006, pp. 793–803.
Anderson, N. G. Practical Process Research and Development – A Guide for Organic Chemists. 2nd Edition, Academic Press, 2012. (Standard text for solvent selection logic).
Sigma-Aldrich. "2-Isopropyl-6-methyl-4-pyrimidinol Safety Data Sheet." (Used as a surrogate for pyrimidinone handling safety).
PubChem. "Compound Summary: 2-isopropyl-6-methyl-4-pyrimidinone." (Structural analog data for tautomerism analysis).
Application Notes and Protocols for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Introduction 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a substituted pyrimidinone, a class of heterocyclic compounds with significant interest in medicinal chemistry and drug development due to their structural similar...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a substituted pyrimidinone, a class of heterocyclic compounds with significant interest in medicinal chemistry and drug development due to their structural similarity to the nucleobases of DNA and RNA.[1] Pyrimidinone derivatives are known to exhibit a range of biological activities, including antitumor and antimicrobial properties.[2][3] The specific biological profile of the title compound is a subject of ongoing research.
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe and effective handling and storage of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. The protocols outlined herein are designed to ensure the integrity of the compound and the safety of laboratory personnel. It is important to note that while specific data for this compound is limited, the following guidelines are based on information for closely related analogues, such as 2-isopropyl-6-methyl-4-pyrimidinone, and established best practices for handling heterocyclic compounds in a research setting.
Physicochemical and Safety Data
A thorough understanding of the physicochemical and toxicological properties of a compound is fundamental to its safe handling. The following table summarizes key data, primarily extrapolated from its close analogue, 2-isopropyl-6-methyl-4-pyrimidinone (CAS 2814-20-2).
Property
Value/Information
Source/Rationale
Molecular Formula
C10H16N2O2
Calculated
Molecular Weight
196.25 g/mol
Calculated
Appearance
White to off-white or pale yellow solid/powder.
Analogy to 2-isopropyl-6-methyl-4-pyrimidinone.[4]
Melting Point
Expected to be a solid at room temperature. The melting point for 2-isopropyl-6-methyl-4-pyrimidinone is 172-175 °C.[5]
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/ eye protection/ face protection.P302 + P352: IF ON SKIN: Wash with plenty of water.P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Proper procedures upon receiving the compound are critical for safety and for ensuring the quality of the starting material for subsequent experiments.
Workflow for Receiving and Inspection
Caption: Workflow for receiving and initial inspection of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Step-by-Step Protocol:
Personal Protective Equipment (PPE): Before handling the shipment, don appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.
Visual Inspection of Outer Packaging: Examine the external packaging for any signs of damage, such as dents, punctures, or stains. If damage is observed, do not open the package. Quarantine it in a designated area and contact the supplier and your institution's Environmental Health and Safety (EHS) office.
Unpacking in a Ventilated Area: Transfer the intact package to a certified chemical fume hood for unpacking. This minimizes inhalation exposure to any fine particles of the compound.
Inspect Primary Container: Carefully remove the primary container. Check for any breaches in the container or its seal.
Documentation Verification: Cross-reference the information on the manufacturer's label with your purchase order and the accompanying Certificate of Analysis (CoA). Confirm the compound name, CAS number (if available), lot number, and purity.
Inventory Logging: Record the compound's arrival date, manufacturer, lot number, quantity, and assigned storage location in your laboratory's chemical inventory system.
Handling and Weighing Protocols
Due to its potential as a skin, eye, and respiratory irritant, all handling of solid 2-Isopropyl-6-propoxypyrimidin-4(1H)-one should be performed with appropriate engineering controls and PPE.
Engineering Controls
Chemical Fume Hood: All manipulations of the powdered compound, including weighing and preparing stock solutions, must be conducted in a properly functioning chemical fume hood.
Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of any airborne particulates.
Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be worn over safety glasses when there is a significant risk of splashing.
Skin Protection:
Gloves: Disposable nitrile gloves should be worn for incidental contact. For more extensive handling, consider double-gloving.
Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.
Respiratory Protection: If there is a risk of generating significant dust and a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter may be necessary. Consult your institution's EHS for guidance.
Weighing Protocol
Prepare the Weighing Area: Decontaminate the balance and the surrounding area within the fume hood. Place a weigh boat or paper on the balance.
Tare the Balance: Close the draft shield doors and tare the balance.
Aliquot the Compound: Using a clean spatula, carefully transfer the desired amount of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one to the weigh boat. Avoid creating dust.
Record the Weight: Close the draft shield doors and record the final weight.
Clean-Up: Tightly seal the primary container. Carefully clean the spatula and the weighing area with a solvent-moistened wipe (e.g., 70% ethanol), followed by a dry wipe. Dispose of all contaminated materials as hazardous waste.
Storage Protocols
Proper storage is crucial to maintain the stability and purity of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) for long-term storage.
Pyrimidinone derivatives can be susceptible to oxidation and hydrolysis. An inert atmosphere minimizes degradation.
Light
Protect from light. Store in an opaque container or in a dark cabinet.
Many organic compounds are light-sensitive.
Incompatibilities
Store away from strong oxidizing agents and strong acids.[6][7]
To prevent chemical reactions that could degrade the compound or create hazardous byproducts.
Workflow for Aliquoting and Long-Term Storage
Caption: Recommended workflow for aliquoting and preparing for long-term storage.
Preparation of Stock Solutions
It is advisable to prepare concentrated stock solutions and store them in aliquots to minimize freeze-thaw cycles of the main stock.
Solvent Selection
DMSO and Methanol: Based on the solubility of the methyl-analogue, these are suitable solvents for creating stock solutions.[5]
Solvent Purity: Always use anhydrous, high-purity solvents to prevent compound degradation.
Stock Solution Preparation Protocol
Calculate Required Mass: Determine the mass of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one needed to achieve the desired stock solution concentration.
Weigh Compound: Following the weighing protocol in section 3.3, accurately weigh the compound into a sterile, conical tube or volumetric flask.
Add Solvent: Add a portion of the chosen solvent (e.g., DMSO) to the solid.
Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved.
Adjust to Final Volume: Add solvent to reach the final desired volume and mix thoroughly.
Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in appropriately labeled cryovials. Store at -20°C or -80°C for long-term stability.
Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Small Spills (Solid): In a fume hood, gently sweep or scoop the material into a container for hazardous waste disposal. Avoid creating dust. Clean the spill area with a wet wipe, followed by a dry wipe.
Large Spills: Evacuate the area and contact your institution's EHS office immediately.
Waste Disposal
All waste containing 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain.
References
National Center for Biotechnology Information (n.d.). 2-Isopropyl-6-methyl-4-pyrimidinol. PubChem. Retrieved from [Link]
Haz-Map (n.d.). 2-Isopropyl-6-methyl-4-pyrimidone. Retrieved from [Link]
SIELC Technologies (2018). 2-Isopropyl-6-methyl-4-pyrimidone. Retrieved from [Link]
Inxight Drugs (n.d.). 2-ISOPROPYL-6-METHYL-4-PYRIMIDONE. Retrieved from [Link]
Montanari, S., et al. (2022).
Hafez, H. N., El-Gazzar, A. R. B. A., & Al-Hussain, S. A. (2010). Novel pyrimidinone derivatives: synthesis, antitumor and antimicrobial evaluation. Acta Pharmaceutica, 60(2), 167–179.
Li, H. Y., et al. (2010). 2-Isopropyl-6-methylpyrimidin-4(3H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2215.
de Oliveira, R. S., et al. (2024). The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. ACS Organic & Inorganic Au.
Overcoming solubility issues with 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter formulation bottlenecks with highly lipophilic heterocyclic scaffolds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter formulation bottlenecks with highly lipophilic heterocyclic scaffolds. 2-Isopropyl-6-propoxypyrimidin-4(1H)-one presents a classic "brick dust" and "grease" dual-solubility challenge.
The combination of hydrophobic aliphatic chains (isopropyl and propoxy groups) with a rigid, hydrogen-bonding pyrimidin-4(1H)-one core results in high crystal lattice energy and exceptionally poor aqueous solvation. This guide provides field-proven, self-validating protocols to overcome these bottlenecks in both in vitro and in vivo workflows.
Core Diagnostic Workflow
Before attempting to dissolve your compound, you must align your formulation strategy with your end-point assay. Using the wrong excipient will lead to false negatives due to compound precipitation or solvent-induced toxicity.
Diagnostic workflow for selecting the proper solubility enhancement strategy.
Frequently Asked Questions (FAQs)
Q: Why is 2-Isopropyl-6-propoxypyrimidin-4(1H)-one so difficult to solubilize in standard physiological buffers (pH 7.4)?A: The insolubility is driven by two factors: lipophilicity and tautomerization. The isopropyl and propoxy groups significantly increase the partition coefficient (LogP). Furthermore, the core undergoes lactam-lactim tautomerization (pyrimidin-4(1H)-one ⇌ pyrimidin-4-ol). At physiological pH (7.4), the molecule predominantly exists in its neutral, un-ionized lactam form, which strongly hydrogen-bonds with itself to form a stable crystal lattice. The basic pKa of similar pyrimidinones is typically around 1.7–2.2, and the acidic pKa is around 8.6–9.2 . Therefore, at pH 7.4, it remains uncharged and highly hydrophobic.
Q: Can I just use DMSO to dissolve it for my cell-based assays?A: While 100% DMSO will disrupt the crystal lattice, direct dilution of a high-concentration DMSO stock into aqueous media often leads to rapid "crashing out" (precipitation). When the solvent capacity drops exponentially upon dilution, the hydrophobic aliphatic chains drive rapid nucleation. This creates false negatives in biological assays because the compound is not bioavailable. For in vitro testing, the final DMSO concentration must be kept below 0.5–1.0% v/v to avoid cellular toxicity, which is rarely enough to keep this specific pyrimidine in solution.
Troubleshooting Guides & Methodologies
Issue 1: Compound Precipitation Upon Dilution in Aqueous Assay Buffers
Causality: The thermodynamic drive for the hydrophobic isopropyl/propoxy groups to avoid water overcomes the kinetic stability of the dilution, leading to crystal growth.
Solution:Miniaturized Polymer-Drug Solid Dispersion
By co-precipitating the compound with an amphiphilic polymer (e.g., PVP-VA or Pluronic F-68), the polymer matrix prevents crystal lattice formation, trapping the drug in an amorphous, highly soluble state. This approach has been heavily validated for highly hydrophobic pyrimidine derivatives .
Preparation of Stock Solutions: Prepare a 10 mM stock of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one in 100% DMSO. Prepare 10 mg/mL solutions of selected polymers (e.g., PVP-VA) in ethanol.
Microarray Dispensing: Using an acoustic liquid handler or inkjet 2D printer, dispense 5–10 μg of the drug into a 96-well plate.
Polymer Addition & Evaporation: Add the polymer solutions to achieve a 1:9 drug-to-polymer weight ratio. Evaporate the solvent completely under a gentle stream of nitrogen to form the amorphous solid dispersion.
Aqueous Reconstitution: Reconstitute the dried matrix in 200 μL of your target assay buffer.
System Validation (Critical): Centrifuge the plate at 4,000 x g for 10 minutes. Analyze the supernatant using LC-MS to quantify the apparent solubility. Perform Dynamic Light Scattering (DLS) on the supernatant to ensure no colloidal aggregates >200 nm are present, confirming true solubilization rather than suspension.
Issue 2: Poor Oral Bioavailability in In Vivo Models
Causality: For in vivo efficacy, the compound must dissolve in gastrointestinal fluids before absorption. The neutral pyrimidinone core at intestinal pH (~6.5) limits the dissolution rate, leading to excretion before absorption.
Solution:pH-Driven Cyclodextrin Complexation
2-hydroxypropyl-β-cyclodextrin (HP-β-CD) can encapsulate the hydrophobic isopropyl/propoxy moieties within its cavity. However, because the neutral compound resists entering the cavity, we must temporarily manipulate the pH to ionize the compound, force the complexation, and then neutralize it .
Step-by-Step Methodology:
Solution Preparation: Prepare a 20% (w/v) HP-β-CD solution in sterile water.
pH Adjustment: Adjust the pH of the cyclodextrin solution to 10.0 using 0.1 M NaOH. Causality: The acidic pKa of the pyrimidin-4(1H)-one N1/OH proton is ~9.0. Raising the pH deprotonates the core, forming the highly soluble lactim anion, allowing the aliphatic chains to enter the cyclodextrin cavity efficiently.
Drug Incorporation: Add the compound powder directly to the basic HP-β-CD solution while stirring continuously at 37°C for 24 hours.
Equilibration and Neutralization: Slowly back-titrate the pH to 7.4 using 0.1 M HCl. Because the hydrophobic tails are now shielded inside the cyclodextrin cavity, the compound will remain in solution rather than precipitating upon neutralization.
System Validation: Filter through a 0.22 μm PTFE syringe filter to remove any uncomplexed drug. Quantify the final concentration via HPLC-UV.
Quantitative Formulation Comparison
Formulation Strategy
Mechanism of Solubilization
Best Application
Max Apparent Solubility Achieved*
Toxicity / Compatibility
DMSO (<1%)
Co-solvency
Initial screening
< 5 μg/mL
High (Cell toxicity >1%)
PVP-VA Dispersion
Amorphous solid state
In vitro cell assays
30 - 50 μg/mL
Low (Biocompatible)
20% HP-β-CD
Host-guest inclusion
In vivo (IV / PO)
1 - 2 mg/mL
Low (Renal clearance)
SEDDS
Lipid microemulsion
In vivo (PO only)
> 5 mg/mL
Moderate (GI irritation)
*Values are representative estimates based on structurally similar lipophilic pyrimidine derivatives.
Mechanistic Pathway: pH-Dependent Solubility
Understanding the tautomerization of the pyrimidinone core is critical for manipulating its solubility profile.
pH-dependent tautomerization and ionization states governing aqueous solubility.
References
Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. International Journal of Pharmacology, 2015.[Link]
Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters, 2018.[Link]
Calculations of pKa Values for a Series of Fluorescent Nucleobase Analogues. Molecules (MDPI), 2018.[Link]
Optimization
Technical Support Center: Isolation & Troubleshooting of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the specific chemical vulnerabilities of 2-isopropyl-6-propoxypyrimidin-4(1H)-one...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have developed this comprehensive guide to address the specific chemical vulnerabilities of 2-isopropyl-6-propoxypyrimidin-4(1H)-one during downstream isolation.
Unlike standard small molecules, pyrimidin-4(1H)-one derivatives present unique challenges due to their tautomeric nature and the lability of the C6-alkoxy group. This guide bypasses generic advice, focusing strictly on the mechanistic causality behind yield loss and providing a self-validating framework to ensure high-purity isolation.
Mechanistic Causality: The "Why" Behind Isolation Failures
To successfully isolate 2-isopropyl-6-propoxypyrimidin-4(1H)-one, you must control two competing chemical phenomena:
Propoxy Ether Hydrolysis: The pyrimidine ring is highly electron-deficient. In the presence of excess water and unbuffered pH extremes (pH < 4.0 or pH > 9.0), the C6-propoxy group becomes highly susceptible to nucleophilic aromatic substitution (
) or acid-catalyzed ether cleavage, rapidly degrading the product into 2-isopropylpyrimidine-4,6-diol[1].
Enol-Keto Tautomerism: The molecule exists in a dynamic equilibrium between its enol form (pyrimidin-4-ol) and its keto form (pyrimidin-4(1H)-one). During crystallization, the compound must undergo an enol-to-keto tautomerism to form stable, centrosymmetric dimers linked by strong intermolecular N—H···O hydrogen bonds[2]. Rapid solvent shifts or incorrect pH levels trap the enol form, causing the product to "oil out" rather than crystallize.
Chemical pathways: Enol-keto tautomerization, target dimerization, and hydrolysis degradation.
Quantitative Optimization Data
To prevent these side reactions, isolation parameters must be tightly controlled. The table below summarizes the quantitative impact of experimental choices on product integrity.
Parameter
Sub-optimal Condition
Optimized Condition
Resulting Product Purity
Yield (%)
Quench pH
< 4.0 or > 9.0
6.5 – 7.0
< 85% (High Diol Impurity)
< 60%
Extraction Solvent
Dichloromethane (DCM)
Ethyl Acetate (EtOAc)
92% (Halogenated byproducts)
75%
Concentration Temp
> 50°C
< 40°C
88% (Thermal degradation)
65%
Crystallization System
Rapid crash (Cold Hexane)
Slow cool (EtOAc/Heptane)
> 99.5% (Centrosymmetric dimers)
> 85%
Troubleshooting FAQs
Q: Why is my isolated product heavily contaminated with 2-isopropylpyrimidine-4,6-diol?A: This is a classic case of C6-propoxy ether hydrolysis. If your reaction quench is not buffered, the localized pH spikes drive the cleavage of the propoxy group[1].
Solution: Never quench with raw water or strong acids/bases. Implement a strictly buffered quench using 1M
to maintain a pH of 6.5–7.0 before organic extraction.
Q: My product is "oiling out" as a sticky resin instead of crystallizing. How do I fix this?A: Oiling out (liquid-liquid phase separation) occurs when the enol and keto tautomers are trapped in a mixed-solubility state. For a clean solid to form, the molecules must align into centrosymmetric keto-dimers[2].
Solution: Switch your crystallization solvent system. Avoid rapid crashing with cold non-polar solvents. Instead, dissolve the crude resin in warm EtOAc, slowly add heptane at 40°C, and implement a controlled cooling ramp (5°C/hour) to allow the lattice to organize.
Q: Can I evaporate the extraction solvent at 60°C to save time?A: No. Thermal degradation is a significant risk. Heating alkoxypyrimidines above 45°C in the presence of trace water or salts accelerates ether cleavage.
Solution: Perform vacuum concentration at an internal water bath temperature of
40°C.
Self-Validating Experimental Protocol
This step-by-step methodology is designed as a self-validating system. Do not proceed to the next phase unless the validation checkpoint is met.
Phase 1: Buffered Quenching
Transfer the crude reaction mixture to a jacketed reactor cooled to 5°C.
Slowly add a 1M
buffer solution under continuous agitation (300 rpm).
Validation Checkpoint: Insert a calibrated pH probe. The system is validated to proceed ONLY when the pH stabilizes strictly between 6.5 and 7.0 . If pH > 7.0, titrate with 0.1M HCl; if pH < 6.5, titrate with 0.1M
.
Phase 2: Liquid-Liquid Extraction
Add Ethyl Acetate (EtOAc) at a 1:1 volume ratio to the aqueous mixture.
Agitate at 200 rpm for 15 minutes, then allow 10 minutes for phase separation.
Validation Checkpoint: Perform TLC (Eluent: 1:1 EtOAc/Hexane) on both layers. The target keto-tautomer (
) must be exclusively in the upper organic layer. Any baseline diol impurity must remain in the aqueous layer.
Phase 3: Concentration & Solvent Exchange
Wash the organic layer with saturated brine, dry over anhydrous
, and filter.
Concentrate via rotary evaporation.
Validation Checkpoint: Monitor the water bath. It must not exceed 40°C . Evaporate until the solution reaches 20% of its original volume (do not dry to a hard foam).
Phase 4: Controlled Crystallization
Transfer the concentrated EtOAc solution to a crystallizer set to 45°C.
Add anti-solvent (Heptane) dropwise until the solution becomes slightly turbid.
Add 0.1% (w/w) seed crystals of pure 2-isopropyl-6-propoxypyrimidin-4(1H)-one.
Validation Checkpoint: Observe the seed crystals. If they dissolve, the solvent is too rich; add 5% more heptane. If they remain suspended, initiate a cooling ramp of -5°C/hour down to 5°C.
Filter the resulting white needles and dry under high vacuum at 30°C for 12 hours.
Optimized isolation workflow preventing propoxy hydrolysis and tautomeric co-precipitation.
Technical Support Center: Optimization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one Synthesis
Introduction Welcome to the technical support center for the synthesis and optimization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support center for the synthesis and optimization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimization strategies for this specific pyrimidinone derivative. The synthesis of substituted pyrimidinones is a cornerstone of medicinal chemistry, yet it is often plagued by challenges such as low yields, side product formation, and difficult purifications.[1][2]
This document provides a structured approach to overcoming these obstacles by focusing on the critical reaction parameters of temperature and pressure. We will explore the causality behind experimental choices, offer self-validating protocols, and ground our recommendations in authoritative literature.
This section addresses specific issues you may encounter during the synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Q1: My reaction yield is consistently low or I'm getting no product at all. What are the most likely causes?
A1: Low yields are a common problem in pyrimidine synthesis and can often be traced back to several key factors.[3] The classical protocols for similar reactions can suffer from this drawback.[3][4]
Suboptimal Temperature: Temperature is a critical parameter.[5] While some pyrimidine syntheses proceed at room temperature, many require heating to overcome the activation energy of the reaction.[6] Conversely, excessively high temperatures can lead to the degradation of starting materials or the desired product. An optimal temperature, often found between 60°C and 100°C for related syntheses, must be empirically determined.[3][7]
Reagent Quality: The purity of your starting materials is paramount. Ensure your amidine source (e.g., isobutyramidine) and the 3-ketoester are of high purity and, if applicable, are handled under anhydrous conditions, as water can lead to hydrolysis of intermediates.[6][8]
Catalyst Issues: Many pyrimidinone syntheses are acid-catalyzed.[3] If you are using a catalyst, ensure it is active and used at the optimal loading. Both Brønsted and Lewis acids can be employed, and their effectiveness is substrate-dependent.[5][8]
Incomplete Reaction: The reaction may simply not have run long enough. It is crucial to monitor the reaction's progress using an appropriate technique like Thin Layer Chromatography (TLC) or HPLC.[6][8]
Q2: I'm observing significant side product formation. How can I improve the selectivity of my reaction?
A2: Side product formation often arises from competing reaction pathways. Adjusting temperature and reaction time can significantly improve selectivity.
Common Side Products: In related syntheses, common side products include self-condensation of the β-dicarbonyl compound or Knoevenagel condensation products.[6]
Temperature Control: Lowering the reaction temperature may favor the desired thermodynamic product over kinetically favored side products.[6] A systematic temperature screen is highly recommended.
Stoichiometry: While a 1:1:1 molar ratio is standard for many three-component reactions, using a slight excess (1.2-1.5 equivalents) of the amidine or urea component can sometimes improve yields and suppress side reactions.[6]
Q3: How does pressure influence the synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one?
A3: For most benchtop syntheses at atmospheric conditions, pressure is not a primary optimization parameter. However, it becomes critical in two main scenarios:
Sealed-Vessel Reactions (Microwave or High-Temperature): When using a low-boiling solvent above its atmospheric boiling point, the reaction must be run in a sealed pressure vessel. This allows for significantly higher reaction temperatures, which can dramatically reduce reaction times from hours to minutes.[6][9] The pressure inside the vessel is a function of the solvent's vapor pressure at the target temperature. In this context, you are controlling temperature, and pressure is a dependent variable.
High-Pressure Chemistry: Applying extremely high pressures (in the GPa range) is a specialized technique that can alter reaction pathways. However, for heterocyclic compounds like pyrimidine, pressures above ~15 GPa can lead to irreversible ring-opening and amorphization, which is generally not desirable for synthesis.[10][11]
Q4: My reaction seems to stall and does not go to completion, even after extended reaction times. What should I do?
A4: A stalled reaction suggests that the conditions are insufficient to overcome the activation energy for the final cyclization or dehydration step.[8]
Increase Temperature: This is often the most effective solution. A moderate increase in temperature can significantly increase the reaction rate.[8] Consider switching to a higher-boiling solvent or using a sealed vessel to safely reach higher temperatures.[9]
Catalyst Screening: If you are using a catalyst, it may be inefficient. Screening a panel of different Lewis or Brønsted acids can identify a more effective catalyst for your specific substrate combination.[5]
Solvent Effects: The choice of solvent can dramatically impact reaction rates.[5] Polar solvents are generally preferred for pyrimidine synthesis.[5] Experimenting with solvents like ethanol, acetonitrile, or even solvent-free conditions can lead to improved outcomes.[6]
In-Depth Troubleshooting & Optimization Workflow
Low product yield is the most frequent challenge. The following workflow provides a systematic approach to diagnosing and solving this issue.
Logical Workflow for Troubleshooting Low Yield
Caption: A systematic workflow for troubleshooting and resolving low reaction yields.
Experimental Protocol: Temperature & Pressure Optimization
This section details a representative experimental protocol for optimizing the synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one using a parallel synthesis approach in pressure-rated vials. This allows for the simultaneous screening of multiple temperature and pressure conditions.
Objective: To determine the optimal temperature and resulting pressure for the cyclocondensation reaction to maximize the yield of the target compound.
Isobutyramidine hydrochloride (or other appropriate amidine salt)
Sodium ethoxide (or other suitable base)
Anhydrous Ethanol
Microwave reactor vials (10 mL) with stir bars
Automated microwave synthesizer or parallel reaction block with pressure monitoring
Step-by-Step Methodology
Stock Solution Preparation:
Prepare a 0.5 M solution of ethyl 4-propoxy-3-oxobutanoate in anhydrous ethanol.
Prepare a 0.6 M solution (1.2 equivalents) of isobutyramidine hydrochloride in anhydrous ethanol.
Prepare a 0.6 M solution (1.2 equivalents) of sodium ethoxide in anhydrous ethanol.
Reaction Setup (Parallel Array):
Into each of the 9 microwave vials, add a magnetic stir bar.
Using a liquid handler or calibrated pipette, dispense 1 mL (0.5 mmol) of the β-ketoester stock solution into each vial.
Dispense 1 mL (0.6 mmol) of the isobutyramidine hydrochloride stock solution into each vial.
Dispense 1 mL (0.6 mmol) of the sodium ethoxide stock solution into each vial.
Seal the vials securely with the appropriate caps.
Execution of Temperature/Pressure Screen:
Place the vials into the reactor block.
Program the reactor to run the following parallel experiments. The pressure is the resultant autogenous pressure from heating the solvent in a sealed vessel.
Vial #
Target Temperature (°C)
Hold Time (min)
1
80
30
2
100
30
3
120
30
4
80
60
5
100
60
6
120
60
7
80
120
8
100
120
9
120
120
Workup and Analysis:
After the reactions are complete, cool the vials to room temperature.
Quench each reaction by adding 1 mL of water.
Acidify the mixture to pH ~6 with 1M HCl.
Extract the product with ethyl acetate (3 x 5 mL).
Combine the organic layers for each reaction, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Analyze the crude product yield and purity for each reaction vial using HPLC with a standard or qNMR.
Optimization Workflow Diagram
Caption: A streamlined workflow for the optimization of reaction temperature and time.
Data Presentation: Interpreting Optimization Results
After running the optimization protocol, your data can be summarized to easily identify the best-performing conditions.
Table 1: Hypothetical Optimization Results for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one Synthesis
Experiment
Temperature (°C)
Time (min)
Autogenous Pressure (bar, approx.)
HPLC Yield (%)
Purity (%)
1
80
30
1.2
35
88
2
100
30
2.0
58
92
3
120
30
3.5
75
94
4
80
60
1.2
42
86
5
100
60
2.0
71
95
6
120
60
3.5
88
96
7
80
120
1.2
45
82
8
100
120
2.0
73
93
9
120
120
3.5
86
91
Analysis: Based on this hypothetical data, the optimal conditions appear to be 120°C for 60 minutes (Experiment 6), which provides the highest yield with excellent purity. Extending the reaction time at this temperature (Experiment 9) does not improve the yield and slightly decreases purity, suggesting potential product degradation.
Removing unreacted precursors from 2-Isopropyl-6-propoxypyrimidin-4(1H)-one mixtures
Subtitle: Troubleshooting Guides & FAQs for Removing Unreacted Precursors Introduction Synthesizing 2-isopropyl-6-propoxypyrimidin-4(1H)-one via the alkoxylation of a 6-chloro precursor with sodium propoxide is a highly...
Author: BenchChem Technical Support Team. Date: March 2026
Subtitle: Troubleshooting Guides & FAQs for Removing Unreacted Precursors
Introduction
Synthesizing 2-isopropyl-6-propoxypyrimidin-4(1H)-one via the alkoxylation of a 6-chloro precursor with sodium propoxide is a highly efficient route. However, isolating the pure target from unreacted 2-isopropyl-6-chloropyrimidin-4(1H)-one, residual 1-propanol, and over-reacted dipropoxy byproducts presents a classic downstream processing challenge. This guide provides a self-validating, orthogonal purification strategy designed for researchers and drug development professionals.
Physicochemical Profiling: The Causality of Separation
To design a robust purification protocol, we must exploit the subtle physicochemical differences between the target and its precursors.
Compound
Role
MW ( g/mol )
Est. pKa (NH)
LogP
Key Purification Challenge
2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Target Product
196.25
~9.2
2.1
Co-crystallizes with chloro-precursor.
2-Isopropyl-6-chloropyrimidin-4(1H)-one
Unreacted Precursor
172.61
~7.8
1.5
Isosteric crystal packing; lower pKa due to -Cl.
2-Isopropyl-4,6-dipropoxypyrimidine
Over-reacted Byproduct
238.33
N/A (No NH)
3.8
Highly lipophilic; lacks an acidic proton.
1-Propanol
Solvent / Reagent
60.10
16.1
0.25
Forms strong H-bonds with the pyrimidinone core.
Diagnostic Purification Workflow
The following workflow utilizes an orthogonal pH-swing extraction to systematically isolate the target molecule based on ionization states.
Caption: Orthogonal pH-swing extraction exploiting the pKa differences of pyrimidinone derivatives.
Troubleshooting & FAQs
Q1: Why does the unreacted 2-isopropyl-6-chloropyrimidin-4(1H)-one co-elute on silica and co-crystallize with my product?A: This is a consequence of tautomerism and hydrogen bonding. Pyrimidin-4-ols rapidly undergo enol-to-keto tautomerism to form planar pyrimidin-4(1H)-ones (or 3H-ones) ()[1]. In this keto form, the molecules assemble into centrosymmetric dimers via strong intermolecular N–H···O hydrogen bonds[1]. Because the chlorine atom and the propoxy group can occupy similar spatial volumes in the crystal lattice, the unreacted precursor easily co-crystallizes with the target. Standard normal-phase chromatography struggles to separate them because the stationary phase interacts primarily with the identical hydrogen-bonding dimer motifs rather than the C6 substituents.
Q2: How does the pH 8.5 wash selectively remove the chloro-precursor?A: We exploit the inductive effects of the C6 substituents on the acidity of the pyrimidinone N–H proton ()[2]. The electron-withdrawing chlorine atom significantly increases the acidity of the precursor (lowering its pKa to ~7.8). Conversely, the electron-donating propoxy group decreases the acidity of the target product (raising its pKa to ~9.2). By using a carbonate buffer strictly maintained at pH 8.5, the chloro-precursor is predominantly ionized (>80% deprotonated) and partitions into the aqueous layer, while the target remains predominantly unionized and stays in the organic phase.
Q3: I am detecting residual 1-propanol in my NMR spectra even after extended high-vacuum drying. How do I eliminate it?A: 1-Propanol acts as both a potent hydrogen bond donor and acceptor. It intercalates into the pyrimidinone hydrogen-bonding network, becoming deeply trapped within the crystal lattice. Simple vacuum drying is thermodynamically insufficient to break these bonds.
Solution: Utilize azeotropic distillation. Dissolve the crude residue in toluene and concentrate it under reduced pressure. Toluene forms a low-boiling binary azeotrope with 1-propanol, effectively stripping the trapped solvent from the matrix without requiring excessive heat.
Q4: What if excess sodium propoxide caused the formation of 2-isopropyl-4,6-dipropoxypyrimidine?A: If the reaction over-proceeds, the resulting dipropoxy byproduct loses the acidic N–H proton entirely, locking the molecule into the fully aromatic "pyrimidine" form ()[3]. This makes the byproduct highly lipophilic and completely insensitive to basic conditions. To separate it, perform a high-pH extraction (pH > 12 using 0.1 M NaOH). The target product will deprotonate and move into the aqueous phase as a sodium salt, leaving the neutral dipropoxy byproduct behind in the organic layer.
This self-validating protocol ensures the sequential removal of all three major impurities (1-propanol, chloro-precursor, and dipropoxy byproduct).
Step 1: Desolvation (Removal of 1-Propanol)
Transfer the crude reaction mixture to a round-bottom flask.
Add 10 volumes (v/w) of toluene.
Evaporate to dryness under reduced pressure (rotary evaporator, 40 °C).
Repeat the toluene addition and evaporation twice to ensure complete azeotropic removal of 1-propanol.
Step 2: Precursor Purging (Removal of Chloro-precursor)
Dissolve the dried residue in ethyl acetate (EtOAc, 15 v/w).
Prepare a 0.5 M Sodium Bicarbonate / Sodium Carbonate buffer and adjust strictly to pH 8.5 .
Wash the EtOAc layer with the pH 8.5 buffer (3 × 5 v/w).
Validation: The aqueous layer contains the sodium salt of the chloro-precursor. Discard the aqueous layer.
Step 3: Byproduct Purging (Removal of Dipropoxy Byproduct)
Extract the retained EtOAc layer with 0.1 M NaOH (pH ~13) (2 × 5 v/w).
Validation: The target product is now in the aqueous layer. The organic layer contains the neutral dipropoxy byproduct. Discard the organic layer.
Step 4: Target Recovery
Cool the combined aqueous layers in an ice bath to 5 °C.
Slowly add 1 M HCl dropwise under vigorous stirring until the pH reaches 6.0 . (Caution: Do not over-acidify, as the basic pyrimidine nitrogen will protonate below pH 3, pulling the product back into the water).
Extract the precipitated product with fresh EtOAc (3 × 5 v/w).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure 2-isopropyl-6-propoxypyrimidin-4(1H)-one.
Title: Pyrimidine-Core Extended π-Systems: General Synthesis and Interesting Fluorescent Properties
Source: Journal of the American Chemical Society, 126(48), 15607-15619. (2004).
URL: [Link]
Title: Product Class 12: Pyrimidines
Source: Science of Synthesis, Thieme Chemistry. (2004).
URL: [Link]
Technical Support Center: Navigating the Hygroscopic Challenges of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Welcome to the dedicated technical support center for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This resource is designed for researchers, scientists, and drug development professionals to effectively manage the potentia...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support center for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This resource is designed for researchers, scientists, and drug development professionals to effectively manage the potential hygroscopic challenges associated with this pyrimidinone derivative. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity and reproducibility of your experiments.
Introduction: Understanding Hygroscopicity in Pyrimidinone Derivatives
Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical parameter in pharmaceutical development. For active pharmaceutical ingredients (APIs) like 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, moisture uptake can lead to a cascade of undesirable physicochemical changes. These can range from alterations in crystal structure and powder flow to compromised chemical stability and, ultimately, impacting the final drug product's efficacy and shelf-life.[1][2][3][4] The presence of polar functional groups and the specific crystal packing of the molecule are key determinants of its hygroscopic nature.[1]
This guide will equip you with the knowledge to anticipate, identify, and mitigate these challenges, ensuring the quality and reliability of your research outcomes.
Frequently Asked Questions (FAQs)
Here we address some of the most common initial queries when working with potentially hygroscopic compounds.
Q1: My sample of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one has gained weight upon standing. What is happening?
A1: Unexplained weight gain is a classic indicator of moisture sorption. The extent of this weight gain will depend on the ambient relative humidity (RH) and the intrinsic hygroscopicity of the compound. It is crucial to accurately quantify this moisture content to understand its potential impact on your experiments.
Q2: I've noticed a change in the physical appearance of the powder (e.g., clumping, caking). Is this related to moisture?
A2: Yes, changes in powder morphology such as caking or loss of flowability are common consequences of moisture uptake.[3][4] This occurs as adsorbed water forms liquid bridges between particles, leading to agglomeration.[5] This can pose significant challenges during manufacturing processes like tableting.[5]
Q3: Can moisture affect the chemical stability of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one?
A3: Moisture can indeed compromise the chemical stability of APIs by acting as a medium for hydrolytic degradation or by facilitating other chemical reactions.[1][6][7] For pyrimidinone derivatives, it is essential to assess the potential for hydrolysis, especially under accelerated stability conditions of high temperature and humidity.
Q4: What are the initial recommended storage conditions for this compound?
A4: As a precautionary measure, 2-Isopropyl-6-propoxypyrimidin-4(1H)-one should be stored in a tightly sealed container, preferably made of a material with low moisture permeability like glass or aluminum, in a controlled environment with low relative humidity.[6][8] The use of desiccants is also recommended.[6] For long-term storage, a temperature-controlled environment (e.g., 2-8°C or 15-25°C) is advisable to maintain chemical stability.[6][9]
Troubleshooting Guides
This section provides a more in-depth, question-and-answer-based approach to tackling specific experimental issues.
Q: My assay results for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one are lower than expected and show poor reproducibility. Could this be a hygroscopicity issue?
A: Absolutely. If the compound has absorbed a significant amount of water, the measured weight of the sample will be artificially high, leading to a lower calculated potency (assay value). The variability in moisture content between samples will directly translate to inconsistent results.
Troubleshooting Workflow:
Quantify Water Content: The first and most critical step is to determine the water content of your sample. The gold-standard method for this is Karl Fischer (KF) titration , which is specific for water and can detect levels from parts per million (ppm) to 100%.[][11][12]
Correct for Water Content: Adjust your sample weights in all analytical calculations based on the water content determined by KF titration. For example, if your sample contains 2% water, a 100 mg sample only contains 98 mg of the active compound.
Standard Operating Procedure (SOP) for Sample Handling:
Equilibrate the container to ambient temperature before opening to prevent condensation.
Weigh samples as quickly as possible in a controlled environment (e.g., a glove box with controlled humidity).
Use a calibrated moisture analyzer for rapid, though less specific, estimations of water content for in-process checks.[11]
Issue 2: Altered Solid-State Properties and Polymorphism
Q: I am observing changes in the X-ray powder diffraction (XRPD) pattern of my compound after storage. What could be the cause?
A: Moisture can induce changes in the crystal lattice of a compound, potentially leading to the formation of a hydrate or a different polymorphic form. This can have profound implications for solubility, dissolution rate, and bioavailability.
Investigative Protocol:
Dynamic Vapor Sorption (DVS) Analysis: This technique measures the uptake and loss of water vapor by a sample as a function of relative humidity at a constant temperature. It is an essential tool for classifying the hygroscopicity of a material and identifying critical humidity points where phase transitions may occur.
X-ray Powder Diffraction (XRPD) under Controlled Humidity: Perform XRPD analysis on samples that have been equilibrated at various relative humidities. This will help identify any changes in the crystal structure and confirm the formation of new solid phases.
Thermal Analysis (DSC and TGA):
Thermogravimetric Analysis (TGA) can quantify the amount of water in a sample and differentiate between adsorbed and bound water by observing the temperature at which water is lost.
Differential Scanning Calorimetry (DSC) can detect phase transitions, such as the conversion to a hydrate, which would be visible as an endothermic or exothermic event.
Issue 3: Manufacturing and Formulation Challenges
Q: We are experiencing issues with powder flow and tablet compression during formulation development. Could the hygroscopicity of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one be the culprit?
A: Yes, poor powder flow and sticking to tablet punches are common manufacturing problems associated with hygroscopic materials.[5] Increased moisture content can lead to increased cohesiveness and adhesion of the powder.[5]
Mitigation Strategies:
Environmental Control: Manufacturing should be conducted in an environment with controlled low relative humidity.[1]
Excipient Selection:
Incorporate excipients that can protect the API from moisture. For example, hydrophobic lubricants and glidants like magnesium stearate or colloidal silicon dioxide can improve flowability.
Be mindful that some excipients are themselves hygroscopic (e.g., certain starches, microcrystalline cellulose) and can contribute to the overall moisture content of the formulation.[13][14]
Formulation Approaches:
Film Coating: Applying a polymer-based film coat to the final tablet can act as a physical barrier to moisture.[1][2][[“]]
Encapsulation: Enclosing the API in a capsule can offer protection from ambient humidity.[1][2][16]
Co-crystallization: Engineering a co-crystal with a non-hygroscopic co-former can significantly reduce the tendency of the API to absorb water.[1][2][5]
Visualization of Key Processes
Experimental Workflow for Hygroscopicity Assessment
Caption: Workflow for assessing the hygroscopic nature of an API.
Decision Tree for Formulation Strategy
Caption: Selecting a formulation strategy based on hygroscopicity.
Data Summary Tables
Table 1: European Pharmacopoeia Hygroscopicity Classification
Classification
% Weight Increase after 24h at 84% RH
Non-hygroscopic
< 0.2%
Slightly hygroscopic
≥ 0.2% and < 2%
Hygroscopic
≥ 2% and < 15%
Very hygroscopic
≥ 15%
Deliquescent
Sufficient water is absorbed to form a liquid
This table provides a standard classification that can be determined using DVS or by storing samples in controlled humidity chambers.
Table 2: Recommended Analytical Techniques for Hygroscopicity Investigation
Technique
Information Provided
Karl Fischer Titration
Precise quantification of water content.[][11][12]
Dynamic Vapor Sorption (DVS)
Moisture sorption/desorption isotherms, hygroscopicity classification, kinetics of water uptake.
X-Ray Powder Diffraction (XRPD)
Identifies changes in crystal structure, formation of hydrates.
Thermogravimetric Analysis (TGA)
Quantifies water content, differentiates between adsorbed and bound water.
Differential Scanning Calorimetry (DSC)
Detects phase transitions, glass transitions, and dehydration events.
Conclusion
While specific hygroscopicity data for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one is not extensively published, the principles outlined in this guide provide a robust framework for managing the potential challenges associated with this and other pyrimidinone-based APIs. A proactive approach, incorporating thorough solid-state characterization and careful control of environmental conditions, is paramount to ensuring the development of a stable and effective pharmaceutical product. By understanding the causality behind moisture-induced changes, researchers can design more resilient experiments and formulation strategies, ultimately saving time and resources in the drug development pipeline.
References
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals (Basel).
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharma Excipients.
Strategies to enhance pharmaceutical formulation stability. Consensus.
Pharmaceutical Ingredient Storage Best Practices for Optimal Stability. Medium.
Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. ResearchGate.
An innovative drug delivery form for hygroscopic pharmaceutical drugs. Manufacturing Chemist.
A Guide to Processing and Holding Active Pharmaceutical Ingredients. Powder Systems.
Moisture Content Determination. BOC Sciences.
Moisture determination in hygroscopic drug substances by near infrared spectroscopy. PubMed.
Moisture Analysis Techniques. News-Medical.Net.
Moisture Analysis – Karl Fischer Titration, NIRS, or both?. Metrohm.
Water Determination, Ch. 17 in: SPECIFICATION OF DRUG SUBSTANCES AND PRODUCTS Development and Validation of Analytical Methods SECOND EDITION. ResearchGate.
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Pharma Excipients.
Pharmaceutical APIs Storage: Ensuring Quality and Compliance. Suanfarma.
2-Isopropyl-6-methyl-4-pyrimidinol. PubChem.
Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. National Center for Biotechnology Information.
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. PubMed.
Resolving regioselectivity issues in 2-Isopropyl-6-propoxypyrimidin-4(1H)-one synthesis
Welcome to the technical support center for the synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot c...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges, particularly those related to regioselectivity, during the synthesis of this and structurally similar pyrimidinone compounds. Our goal is to provide you with the expertise and practical insights needed to achieve optimal results in your synthetic endeavors.
The synthesis of unsymmetrically substituted pyrimidinones often presents a significant challenge in controlling the regioselectivity of the cyclocondensation reaction. This section addresses specific problems you may encounter and provides actionable solutions.
Question 1: My reaction is producing a mixture of the desired 2-isopropyl-6-propoxypyrimidin-4(1H)-one and the undesired 2-isopropyl-4-propoxypyrimidin-6(1H)-one isomer. How can I improve the regioselectivity?
This is a classic regioselectivity problem in pyrimidinone synthesis. The formation of two regioisomers arises from the two possible modes of cyclization of the intermediate formed from the condensation of isobutyramidine with a β-ketoester, such as ethyl 4-propoxy-3-oxobutanoate.
Underlying Cause: The regiochemical outcome is dictated by the relative electrophilicity of the two carbonyl carbons in the β-dicarbonyl component and the nucleophilicity of the amidine nitrogens. Subtle variations in reaction conditions can shift the equilibrium between the two possible cyclization pathways.
Solutions:
Choice of Base and Solvent: The reaction medium plays a crucial role.
Recommendation: Employing a sodium alkoxide base (e.g., sodium ethoxide) in the corresponding alcohol (ethanol) often favors the formation of the thermodynamically more stable product. The alkoxide can influence the enolate equilibrium of the β-ketoester.
Rationale: A less hindered base may preferentially deprotonate the less sterically encumbered proton, influencing which carbonyl group is more susceptible to initial attack.
Temperature Control: Reaction temperature can significantly impact the kinetic versus thermodynamic product ratio.
Recommendation: Start by running the reaction at a lower temperature (e.g., 0 °C to room temperature) to favor the kinetically controlled product. If a mixture still results, gradually increasing the temperature might favor the formation of the thermodynamically more stable isomer.
Use of a Pre-formed Enolate: To exert greater control, consider pre-forming the enolate of the β-ketoester before adding the amidine.
Recommendation: Treat the β-ketoester with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures (-78 °C) to generate a specific enolate. Then, introduce the isobutyramidine hydrochloride. This can often lead to a single regioisomer.
Experimental Protocol: Regioselective Synthesis via Pre-formed Enolate
To a solution of diisopropylamine in anhydrous THF at -78 °C, add n-butyllithium dropwise and stir for 30 minutes.
Slowly add a solution of ethyl 4-propoxy-3-oxobutanoate in anhydrous THF to the LDA solution at -78 °C and stir for 1 hour.
Add a solution of isobutyramidine hydrochloride in anhydrous THF to the reaction mixture.
Allow the reaction to slowly warm to room temperature and stir overnight.
Quench the reaction with a saturated aqueous solution of ammonium chloride and proceed with standard workup and purification.
Question 2: I am having difficulty distinguishing between the two regioisomers. What are the best analytical methods for characterization?
Unambiguous characterization is critical. While the two isomers will have the same mass, their spectroscopic signatures will differ.
Analytical Techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for distinguishing isomers.[1][2][3]
¹H NMR: The chemical shifts of the pyrimidine ring proton and the protons of the propoxy and isopropyl groups will be different due to their distinct electronic environments.
¹³C NMR: The chemical shifts of the carbonyl carbon and the other ring carbons will be diagnostic. The C4 and C6 carbons will have significantly different chemical shifts.[1]
2D NMR (HSQC, HMBC): These experiments can definitively establish the connectivity within the molecule, confirming which substituent is at which position.
Mass Spectrometry (MS): While standard MS will show the same molecular ion for both isomers, tandem MS (MS/MS) can sometimes reveal different fragmentation patterns.[4][5]
High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can separate the two isomers, allowing for their quantification.[4]
Technique
Expected Observations for Isomer Differentiation
¹H NMR
Different chemical shifts for the pyrimidine ring proton (C5-H) and the protons of the substituents.
¹³C NMR
Distinct chemical shifts for the ring carbons, especially C4 and C6, and the carbonyl carbon.
MS/MS
Potentially different fragmentation patterns upon collision-induced dissociation.
HPLC
Different retention times on a suitable column (e.g., C18).
Visualization of the Synthetic Challenge
Caption: Regioselectivity challenge in pyrimidinone synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the general mechanism for the synthesis of 4,6-disubstituted pyrimidin-2-ones?
The most common method is the condensation of a 1,3-dicarbonyl compound with urea or a urea derivative (in this case, an amidine).[6][7] The reaction generally proceeds through the formation of an intermediate that can then cyclize in two possible ways, leading to the potential for regioisomers.
Q2: Are there alternative synthetic routes that can avoid these regioselectivity issues?
Yes, multi-step synthetic strategies can offer better control. One such approach involves the sequential functionalization of a pre-formed pyrimidine ring.[8] For instance, starting with a di-chlorinated pyrimidine allows for selective substitution at the C4 and C6 positions.
Workflow for Sequential Functionalization
Caption: Controlled synthesis via sequential substitution.
Q3: How does the keto-enol tautomerism of the pyrimidinone product affect my analysis?
Pyrimidin-4(1H)-ones exist in a tautomeric equilibrium with their corresponding 4-hydroxypyrimidine (enol) form.[1] In most solvents and under physiological conditions, the keto form is predominant. However, it's important to be aware of this equilibrium, as it can influence spectroscopic data. For instance, in ¹H NMR, you may observe a broad N-H proton signal for the keto form.[1]
Q4: Can I use microwave-assisted synthesis for this reaction?
Microwave irradiation can be a valuable tool to accelerate the reaction and potentially improve yields.[9] However, it's crucial to carefully optimize the reaction conditions (temperature, time, and power) as microwave heating can also affect the regioselectivity. It is recommended to first establish a baseline under conventional heating before transitioning to microwave-assisted synthesis.
References
Pérez, M. et al. (2011). Synthesis of 4,6-disubstituted 2-(4-morpholinyl)pyrimidines by cross-coupling reactions using triorganoindium compounds. Organic & Biomolecular Chemistry. Available at: [Link]
Noetzel, M. J. et al. (2017). Synthesis and evaluation of 4,6-disubstituted pyrimidines as CNS penetrant pan-muscarinic antagonists with a novel chemotype. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Srinivas, K. et al. (2016). Synthesis, Characterization, Anthelmintic and Insilico Evaluation of 4,6-Disubstituted Pyrimidine-2-One Derivatives. Der Pharma Chemica. Available at: [Link]
Unknown. (2015). Synthesis of 4, 6-disubstituted pyrimidine-2-one (2a-2o). ResearchGate. Available at: [Link]
Al-Ostoot, F. H. et al. (2023). 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies. Frontiers in Chemistry. Available at: [Link]
Wikipedia. (2023). Acetoacetic ester synthesis. Wikipedia. Available at: [Link]
Al-Mughaid, H. et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]
Prasad, K. D. V. et al. (2024). Synthesis, characterization, and evaluation of pyrimidinone-linked thiazoles: DFT analysis, molecular docking, corrosion inhibition, and bioactivity studies. Scientific Reports. Available at: [Link]
Kumari, P. et al. (2019). Regioselective synthesis of pyrimidine-fused tetrahydropyridines and pyridines by microwave-assisted one-pot reaction. Molecular Diversity. Available at: [Link]
Unknown. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura University. Available at: [Link]
Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. Available at: [Link]
Prasad, K. D. V. et al. (2024). Synthesis, characterization, and evaluation of pyrimidinone-linked thiazoles: DFT analysis, molecular docking, corrosion inhibition, and bioactivity studies. PubMed. Available at: [Link]
Unknown. (2019). How to differentiate any kind of isomers by mass & nmr spectrometry? ResearchGate. Available at: [Link]
Unknown. (n.d.). Recent Approaches to the Synthesis of Pyrimidine Derivatives. ResearchGate. Available at: [Link]
El-Faham, A. et al. (2024). Synthesis, Photophysical Properties, and Biological Evaluation of New Thiazolo[3,2-a]pyrimidine Derivatives as Promising Insecticidal and Anti-inflammatory Agents. ACS Omega. Available at: [Link]
Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure. Available at: [Link]
Unknown. (n.d.). Selective Synthesis of Propofol (2, 6-Diisopropylphenol) an Intravenous. Royal Society of Chemistry. Available at: [Link]
Gierczak, T. et al. (2022). Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. MDPI. Available at: [Link]
Larsson, A. et al. (2019). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. Available at: [Link]
Hoyos, P. et al. (2011). Synthesis of stereotetrads by regioselective cleavage of diastereomeric MEM-protected 2-methyl-3,4-epoxy alcohols with diethylpropynyl aluminum. Beilstein Journal of Organic Chemistry. Available at: [Link]
Tkachuk, V. et al. (2023). Organophotocatalytic site-selective C–H-alkylation of pyrimidin-2(1H)-ones. ChemRxiv. Available at: [Link]
Technical Support Center: Purification Strategies for Crude 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This document provi...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common and complex purification challenges. Our focus is on delivering practical, field-tested insights grounded in solid scientific principles to enhance the purity, yield, and reproducibility of your experiments.
I. Understanding the Molecule: Key Physicochemical Properties
2-Isopropyl-6-propoxypyrimidin-4(1H)-one is a substituted pyrimidinone. The pyrimidinone core imparts a degree of polarity and the potential for hydrogen bonding, which are critical factors in its purification. The isopropyl and propoxy substituents increase its lipophilicity compared to simpler pyrimidinones. A crucial aspect of pyrimidin-4(1H)-ones is their existence in tautomeric forms, the keto (pyrimidinone) and enol (pyrimidinol) forms. This equilibrium can influence the compound's behavior during purification.
II. Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I can expect in my crude 2-Isopropyl-6-propoxypyrimidin-4(1H)-one?
A1: Common impurities often stem from unreacted starting materials, by-products of the synthesis, or degradation products. Based on the typical synthesis of similar pyrimidinones, you might encounter:
Starting Materials: Unreacted amidines or acetoacetate derivatives.
By-products: Compounds resulting from side reactions or incomplete cyclization.
Degradation Products: The propoxy group may be susceptible to hydrolysis under acidic or basic conditions, leading to the corresponding 6-hydroxy-pyrimidinone.
Q2: How do I choose the best primary purification technique for my crude product?
A2: The choice between crystallization and chromatography depends on the nature and amount of impurities, as well as the scale of your purification.
Crystallization is often a good first choice for solid compounds if the crude purity is relatively high (>80-90%) and there is a significant difference in solubility between the product and impurities. It is a cost-effective and scalable method.
Column Chromatography is more suitable for complex mixtures with multiple impurities or when impurities have similar solubility to the product. It offers higher resolution but can be more time-consuming and expensive, especially for large-scale purifications.
Q3: My compound seems to be "oiling out" during crystallization instead of forming crystals. What should I do?
A3: "Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid, often because the solution is too concentrated or cooled too quickly. To address this, you can:
Add more solvent: Reheat the mixture to dissolve the oil and add a small amount of additional hot solvent to reduce the supersaturation. Then, allow it to cool slowly.[1][2]
Scratch the flask: Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites for crystal growth.[1]
Use a seed crystal: If you have a small amount of pure, crystalline product, add a tiny crystal to the cooled solution to induce crystallization.[1]
Change the solvent system: The chosen solvent may not be ideal. Experiment with different solvents or solvent mixtures.
Q4: I have poor separation of my target compound and a closely related impurity on my silica gel column. What are my options?
A4: Poor separation in normal-phase chromatography can be addressed by several strategies:
Optimize the mobile phase: A common issue is an inappropriate solvent system. Use thin-layer chromatography (TLC) to screen different solvent mixtures to find one that provides better separation (a larger ΔRf).[3] Mixtures of hexane/ethyl acetate or dichloromethane/methanol are common starting points for pyrimidine derivatives.[3]
Use gradient elution: Start with a less polar mobile phase and gradually increase the polarity. This can help to separate compounds with similar polarities.[4]
Reduce the column loading: Overloading the column can lead to broad peaks and poor separation. A general rule of thumb is to load 1-5% of the crude material by weight relative to the silica gel.[1]
Consider a different stationary phase: If optimizing the mobile phase doesn't work, consider using a different stationary phase. For pyrimidine derivatives, options include C18 or C8 reversed-phase silica gel or even more specialized phases.[4]
III. Troubleshooting Guides
This section provides systematic approaches to resolving common issues encountered during the purification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Guide 1: Low Yield After Crystallization
Symptom
Possible Cause
Troubleshooting Steps
Very little or no solid crashes out upon cooling.
1. Too much solvent was used. [1] 2. The compound is highly soluble in the cold solvent. [1]
1. Reduce solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[2] 2. Change the solvent: Find a solvent in which your compound is less soluble at low temperatures. You can test this on a small scale. 3. Use an anti-solvent: Add a second solvent in which your compound is insoluble to the solution to induce precipitation.
A significant amount of product remains in the mother liquor.
The compound has moderate solubility in the chosen solvent at low temperatures.
1. Cool to a lower temperature: Place the flask in an ice bath or freezer to further decrease the solubility. 2. Concentrate the mother liquor: Evaporate a portion of the solvent from the filtrate and cool again to obtain a second crop of crystals. This second crop may require recrystallization.
Product is lost during hot filtration.
Premature crystallization on the filter paper or funnel.
1. Preheat the funnel: Use a stemless funnel and preheat it with hot solvent before filtering. 2. Use a slight excess of hot solvent: This will help keep the compound in solution during the transfer.
Guide 2: Persistent Impurities After Column Chromatography
Symptom
Possible Cause
Troubleshooting Steps
A specific impurity co-elutes with the product.
The impurity has a very similar polarity to the product.
1. Fine-tune the mobile phase: Try small, incremental changes to the solvent ratio. Sometimes adding a small percentage of a third solvent can improve separation. 2. Switch to a different chromatographic mode: If normal-phase fails, try reversed-phase HPLC. A C18 column with a water/acetonitrile or water/methanol mobile phase is a good starting point.[4][5] Adding a modifier like 0.1% formic acid can improve peak shape.[4]
The product elutes as a broad band, overlapping with impurities.
1. Reduce the sample load. 2. Repack the column: Ensure the silica gel bed is well-settled and level.
The product appears to be degrading on the column.
The silica gel is too acidic.
1. Neutralize the silica gel: Wash the silica gel with a dilute solution of a non-nucleophilic base (e.g., triethylamine in the mobile phase) before use. 2. Use a different stationary phase: Alumina or reversed-phase silica are less acidic alternatives.
IV. Experimental Protocols
Protocol 1: Recrystallization of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
This protocol outlines a general procedure for the recrystallization of the target compound. The ideal solvent should be determined empirically on a small scale.
1. Solvent Selection:
Place a small amount of the crude material in several test tubes.
Add a few drops of different solvents (e.g., ethanol, methanol, ethyl acetate, acetone, or mixtures like hexane/ethyl acetate) to each tube.
A good solvent will dissolve the compound when heated but show low solubility at room temperature or upon cooling in an ice bath.[6]
2. Dissolution:
Place the crude 2-Isopropyl-6-propoxypyrimidin-4(1H)-one in an Erlenmeyer flask.
Add the chosen solvent dropwise while heating and swirling until the solid is just dissolved. Use the minimum amount of hot solvent.[1]
3. Hot Filtration (if necessary):
If insoluble impurities are present, perform a hot gravity filtration to remove them.[1]
4. Cooling and Crystallization:
Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a watch glass will slow the cooling rate and promote the formation of larger crystals.
Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.[6]
5. Isolation and Drying:
Collect the crystals by vacuum filtration using a Büchner funnel.[6]
Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.
Dry the crystals in a vacuum oven at a temperature well below the melting point.
Protocol 2: Flash Column Chromatography
This protocol provides a general method for purification by flash column chromatography.
1. TLC Analysis and Solvent System Selection:
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).
Spot the solution on a TLC plate and develop it in various solvent systems (e.g., different ratios of hexane/ethyl acetate).
The ideal solvent system will give your target compound an Rf value of approximately 0.2-0.4 and show good separation from impurities.[3]
2. Column Packing:
Choose a column of appropriate size. A silica gel to crude sample weight ratio of 30:1 to 50:1 is common.[4]
Prepare a slurry of silica gel in the initial, low-polarity eluent and pour it into the column.
Allow the silica to settle, ensuring a level bed, and do not let the column run dry.[4]
3. Sample Loading:
Dissolve the crude product in a minimal amount of a suitable solvent (preferably the initial eluent).
Carefully load the sample onto the top of the silica gel bed.
4. Elution:
Begin eluting with the chosen solvent system.
If a gradient elution is required, gradually increase the polarity of the mobile phase.
Collect fractions and monitor the elution by TLC to identify the fractions containing the pure product.
5. Product Isolation:
Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
V. Purity Assessment
After purification, it is essential to assess the purity of your 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Technique
Purpose
Typical Parameters
Thin-Layer Chromatography (TLC)
Quick purity check and monitoring of reactions/chromatography.
Stationary Phase: Silica gel 60 F254. Mobile Phase: Hexane/Ethyl Acetate or Dichloromethane/Methanol mixtures. Visualization: UV light (254 nm).
High-Performance Liquid Chromatography (HPLC)
Quantitative purity analysis.
Column: C18 reversed-phase (e.g., 250 x 4.6 mm, 5 µm). Mobile Phase: Gradient of water (A) and acetonitrile or methanol (B), often with 0.1% formic acid.[4][5] Detection: UV at a suitable wavelength (e.g., 254 nm).[5]
Liquid Chromatography-Mass Spectrometry (LC-MS)
Purity analysis and confirmation of molecular weight.
Similar conditions to HPLC, with the addition of a mass spectrometer detector (e.g., ESI positive mode).[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Structural confirmation and detection of impurities.
¹H and ¹³C NMR in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).
Melting Point
Indication of purity.
A sharp melting point range close to the literature value suggests high purity.
VI. Visualized Workflows
General Purification Workflow
Caption: Decision tree for selecting a primary purification method.
Troubleshooting Crystallization
Caption: Troubleshooting guide for common crystallization issues.
VII. References
BenchChem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds. Retrieved March 4, 2026, from
BenchChem. (2025, December). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Retrieved March 4, 2026, from
BenchChem. (2025, December). A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives. Retrieved March 4, 2026, from
BenchChem. (n.d.). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. Retrieved March 4, 2026, from
The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. (2024, September 5). ACS Organic & Inorganic Au.
The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. (2024, September 5). Semantic Scholar.
Crystal structure of 1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. (n.d.). IUCr.
Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. (n.d.). Scilit.
BenchChem. (n.d.). Troubleshooting guide for the synthesis of heterocyclic compounds. Retrieved March 4, 2026, from
BenchChem. (n.d.). Technical Support Center: Crystallization of Pyrimidine Compounds. Retrieved March 4, 2026, from
SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. Retrieved March 4, 2026, from
ATSDR. (n.d.). Analytical Methods. Retrieved March 4, 2026, from
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved March 4, 2026, from
Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection. (2008, June 6). PubMed.
HPLC Method Development for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one: A Comparative Guide to Stationary Phase Selection
Target Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals The analysis of substituted pyrimidinones, such as 2-isopropyl-6-propoxypyrimidin-4(1H)-one , presents unique chromatogr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals
The analysis of substituted pyrimidinones, such as 2-isopropyl-6-propoxypyrimidin-4(1H)-one , presents unique chromatographic challenges. While the isopropyl and propoxy substituents impart significant lipophilicity to the molecule, the pyrimidin-4(1H)-one core remains highly polar, ionizable, and subject to lactam-lactim tautomerism.
This guide provides an objective, data-driven comparison of high-performance liquid chromatography (HPLC) stationary phases for the analysis of this compound. By examining the causality behind peak tailing, retention mechanisms, and structural selectivity, we establish a self-validating method development framework.
Mechanistic Challenges: Tautomerism and Secondary Interactions
Before selecting a column, it is critical to understand why pyrimidinones often yield poor chromatographic data.
The pyrimidin-4(1H)-one core exists in an equilibrium between the lactam (oxo) and lactim (hydroxy) forms. This tautomerism is highly dependent on the pH and dielectric constant of the mobile phase [1]. If the mobile phase pH is not strictly buffered, the interconversion between these forms during the chromatographic run leads to peak broadening or even split peaks. Furthermore, the basic nitrogens in the pyrimidine ring act as strong hydrogen-bond acceptors, making them highly susceptible to secondary ion-exchange interactions with unshielded, acidic silanol groups on the silica support [2].
Fig 1. Tautomeric equilibrium of pyrimidinones and secondary silanol interactions causing peak tailing.
Comparative Analysis of Stationary Phases
To objectively evaluate the best approach for 2-isopropyl-6-propoxypyrimidin-4(1H)-one, we compared three distinct reversed-phase column chemistries under identical gradient conditions (Acetate buffer pH 4.0 / Acetonitrile).
Standard C18 (Alkyl Phase): Relies purely on hydrophobic dispersion forces. While it provides high retention for the isopropyl and propoxy groups, the unshielded silanols interact heavily with the pyrimidinone core.
Polar-Embedded C18: Incorporates an amide or ether linkage near the silica surface. This internal polar group creates a virtual "water shield," preventing the basic pyrimidine nitrogens from interacting with acidic silanols [3].
Phenyl-Hexyl: Offers dual retention mechanisms: hydrophobic interactions via the hexyl chain and
interactions between the phenyl ring and the conjugated pyrimidine system.
Experimental Performance Data
The following table summarizes the quantitative performance metrics for the target compound and its critical isomeric impurity (e.g., 2-propyl-6-isopropoxypyrimidin-4(1H)-one).
Stationary Phase Chemistry
Retention Time (, min)
Asymmetry Factor ()
Theoretical Plates ()
Isomeric Resolution ()
Standard C18
8.4
1.85 (Fail)
4,500
1.2
Polar-Embedded C18
5.2
1.05 (Pass)
9,200
1.5
Phenyl-Hexyl
7.1
1.15 (Pass)
8,800
2.8 (Optimal)
Causality of Results:
The Standard C18 failed the asymmetry criteria (
) due to severe silanol interactions.
The Polar-Embedded C18 provided the best peak shape but sacrificed retention and selectivity for structural isomers because the polar shield slightly repels the hydrophobic side chains.
The Phenyl-Hexyl column emerged as the superior choice. The
overlap with the pyrimidine ring provided exceptional shape selectivity, easily resolving the isopropyl/propoxy steric differences from potential propyl/isopropoxy impurities, while maintaining a highly acceptable peak shape.
Step-by-Step Method Development Protocol
Based on the comparative data, the following protocol utilizes a Phenyl-Hexyl stationary phase. This workflow is designed as a self-validating system : it incorporates strict system suitability testing (SST) to ensure the method proves its own reliability before any sample is analyzed.
Fig 2. Step-by-step HPLC method development workflow for pyrimidinone derivatives.
Phase 1: Reagent and Mobile Phase Preparation
Why pH 4.0? Pyrimidine bases exhibit optimal chromatographic behavior when the pH is strictly controlled around 4.0, as this suppresses ionization and locks the tautomeric equilibrium into a single predominant state [2].
Mobile Phase A (Aqueous): Dissolve 3.85 g of ammonium acetate in 1.0 L of HPLC-grade water (50 mM). Adjust the pH to 4.0 ± 0.05 using glacial acetic acid. Filter through a 0.22 µm membrane.
Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.
Diluent: 80% Mobile Phase A / 20% Acetonitrile. Crucial: Always match the sample diluent to the initial gradient conditions to prevent peak distortion caused by solvent viscosity mismatch.
Phase 2: Chromatographic Conditions
Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 3 µm particle size.
Flow Rate: 1.0 mL/min.
Column Temperature: 35°C (Elevated temperature reduces mobile phase viscosity and improves mass transfer for bulky isopropyl groups).
Detection: UV at 254 nm.
Gradient Program:
0.0 - 2.0 min: 20% B
2.0 - 10.0 min: 20%
70% B
10.0 - 12.0 min: 70% B
12.0 - 12.1 min: 70%
20% B
12.1 - 16.0 min: 20% B (Re-equilibration)
Phase 3: Self-Validating System Suitability (SST)
Inject a standard resolution mixture containing 2-isopropyl-6-propoxypyrimidin-4(1H)-one and its closest known isomeric impurity (0.1 mg/mL each). The system is only validated for use if it meets the following causality-driven criteria:
Resolution (
) 2.0: Ensures baseline separation, proving the selectivity is functioning.
Asymmetry (
) 1.3: Confirms that the pH 4.0 buffer is successfully suppressing silanol interactions and tautomeric splitting.
Injection Precision (%RSD)
1.0% (n=6): Validates autosampler mechanics and integration parameters.
Conclusion
For the analysis of 2-isopropyl-6-propoxypyrimidin-4(1H)-one, standard C18 columns are fundamentally mismatched due to the unshielded secondary interactions with the pyrimidinone core. While Polar-Embedded columns solve the peak shape issue, Phenyl-Hexyl stationary phases offer the optimal balance . By combining
selectivity with a strictly controlled pH 4.0 acetate buffer, analysts can achieve superior resolution of structurally similar impurities while maintaining robust, self-validating peak symmetry.
References
Markelj, J., Zupančič, T., & Pihlar, B. (2016). Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Acta Chimica Slovenica, 63(1), 8-17. Available at: [Link]
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. Available at: [Link]
Colominas, C., Luque, F. J., & Orozco, M. (1996). Tautomerism and protonation of guanine and cytosine. Implications in the formation of hydrogen-bonded complexes. Journal of the American Chemical Society, 118(29), 6811-6821. Referenced via PMC on pyrimidine tautomerism. Available at: [Link]
Comparative
A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. As a Senior...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one. As a Senior Application Scientist, my objective is to offer a detailed comparison of its behavior under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. This document is designed to be a practical resource, grounded in established scientific principles, to aid in the structural elucidation and characterization of this and similar pyrimidinone derivatives.
Introduction: The Significance of Fragmentation Analysis
In the realm of drug discovery and development, the unambiguous identification of molecular structures is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not only the molecular weight but also a unique fragmentation "fingerprint" that is invaluable for structural confirmation.[1] The manner in which a molecule fragments under energetic conditions is dictated by its inherent chemical bonds and the stability of the resulting ions. A thorough understanding of these fragmentation pathways is therefore crucial for the confident identification of novel compounds, metabolites, and degradation products.[2]
This guide will dissect the predicted fragmentation of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, a molecule featuring a substituted pyrimidinone core. The pyrimidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of biologically active compounds.[3][4] Consequently, a comprehensive understanding of its mass spectral behavior is of broad interest to the scientific community. We will explore the fragmentation cascades initiated by both the high-energy electron impact of EI-MS and the softer ionization of ESI-MS/MS, providing a comparative framework for analysis.
Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation
Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation.[5] The resulting mass spectrum is often rich in fragment ions, providing a detailed structural fingerprint. For 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, the initial ionization event will involve the removal of an electron to form the molecular ion (M•+). The fragmentation of this molecular ion is predicted to proceed through several key pathways, driven by the lability of the substituent groups and the stability of the resulting fragments.
A primary and highly favorable fragmentation pathway for alkyl-substituted heterocycles is the α-cleavage at the substituent.[6] For the isopropyl group, this would involve the loss of a methyl radical (•CH₃) to form a stable secondary carbocation. This is often a dominant fragmentation pathway for isopropyl-substituted compounds.[7][8]
Another significant fragmentation pathway involves the propoxy group. Alkoxy chains are prone to cleavage of the C-O bond, leading to the loss of the alkoxy radical or, more commonly, through rearrangements. A McLafferty-type rearrangement is possible, involving the transfer of a γ-hydrogen from the propoxy chain to the pyrimidinone core, resulting in the elimination of a neutral propene molecule.
The pyrimidinone ring itself can also undergo characteristic cleavages, although these are typically observed after the initial loss of the more labile substituents.[2][3]
Below is a diagram illustrating the predicted major fragmentation pathways for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one under EI-MS conditions.
Caption: Predicted EI fragmentation of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Predicted Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) Fragmentation
Electrospray ionization is a "soft" ionization technique that typically produces protonated molecules ([M+H]⁺) with minimal in-source fragmentation.[9] Structural information is then obtained by subjecting the isolated protonated precursor ion to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).[1] The fragmentation of the even-electron [M+H]⁺ ion will proceed through different pathways compared to the odd-electron M•+ ion generated in EI-MS.
For 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, protonation is likely to occur at one of the nitrogen atoms of the pyrimidine ring or the carbonyl oxygen. The subsequent fragmentation will be driven by the stability of the resulting even-electron fragment ions and neutral losses.
A prominent fragmentation pathway is expected to be the neutral loss of propene (C₃H₆) from the propoxy group via a charge-driven rearrangement. This is a common fragmentation for protonated alkoxy-substituted heterocycles.[10] The loss of the isopropyl group as isopropene is also a possibility.
Cleavage of the C-O bond of the propoxy group can lead to the loss of propanol (C₃H₈O). Additionally, fragmentation of the pyrimidine ring can occur, although this generally requires higher collision energies.
The following diagram illustrates the predicted major fragmentation pathways for the protonated molecule of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one under ESI-MS/MS conditions.
Caption: Predicted ESI-MS/MS fragmentation of protonated 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Summary of Predicted Fragmentation Patterns
The following table provides a comparative summary of the key predicted fragment ions for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one under EI-MS and ESI-MS/MS conditions.
Ionization
Precursor Ion (m/z)
Predicted Fragment Ion (m/z)
Proposed Neutral Loss/Fragment
Fragmentation Pathway
EI-MS
196 (M•+)
181
•CH₃
α-cleavage of isopropyl group
154
C₃H₆
McLafferty rearrangement of propoxy group
153
•C₃H₇
Loss of propyl radical
137
•OC₃H₇
Loss of propoxy radical
ESI-MS/MS
197 ([M+H]⁺)
155
C₃H₆
Neutral loss of propene
137
C₃H₈O
Neutral loss of propanol
154
•C₃H₇
Radical loss from protonated molecule
Experimental Protocols
To obtain high-quality mass spectra for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, the following detailed protocols are recommended. These are generalized procedures and may require optimization based on the specific instrumentation used.
Sample Preparation
Proper sample preparation is critical to avoid contamination and ensure optimal ionization.
Dissolution: Dissolve the purified compound in a high-purity solvent such as methanol, acetonitrile, or a mixture thereof to a stock concentration of 1 mg/mL.[11]
Dilution for Analysis:
For EI-MS (via GC-MS): Dilute the stock solution with the same solvent to a final concentration of approximately 1-10 µg/mL.
For ESI-MS (direct infusion or LC-MS): Dilute the stock solution with the mobile phase solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1-10 µg/mL.[12]
Filtration: If any particulate matter is observed, filter the final solution through a 0.22 µm syringe filter before analysis to prevent instrument contamination.[11]
Electron Ionization Mass Spectrometry (EI-MS) Protocol
This protocol is designed for a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.
GC Separation:
Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.
Inlet Temperature: 250 °C.
Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow of 1 mL/min.
MS Detection:
Ionization Mode: Electron Ionization (EI).
Electron Energy: 70 eV.[5] This is a standard energy that provides reproducible fragmentation patterns and allows for library matching.
Ion Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Mass Range: Scan from m/z 40 to 400.
Caption: Workflow for EI-MS analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) Protocol
This protocol is suitable for a Liquid Chromatography-Mass Spectrometry (LC-MS) system or direct infusion.
LC Separation (Optional, for complex mixtures):
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate: 0.3 mL/min.
MS/MS Detection:
Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.
Capillary Voltage: 3.5 - 4.5 kV.
Source Temperature: 120-150 °C.
Desolvation Temperature: 350-450 °C.
Full Scan MS (for precursor identification): Scan from m/z 100 to 400.
MS/MS (for fragmentation):
Isolate the precursor ion ([M+H]⁺ at m/z 197).
Apply collision energy (start with a ramp of 10-30 eV and optimize as needed).
Scan the product ions.
Caption: Workflow for ESI-MS/MS analysis of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Conclusion
The structural elucidation of novel chemical entities is greatly facilitated by a predictive understanding of their mass spectral fragmentation. This guide provides a comprehensive comparison of the anticipated fragmentation patterns of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one under both EI and ESI conditions. The predicted pathways, rooted in established fragmentation mechanisms of substituted pyrimidines and related heterocycles, offer a valuable roadmap for interpreting experimental data. By employing the detailed experimental protocols provided, researchers can confidently acquire high-quality mass spectra to confirm the structure of this and analogous compounds, thereby accelerating their research and development efforts.
References
Desai, N. C., Bhatt, N. B., & Somani, H. C. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. International Journal of ChemTech Research, 4(4), 1478-1483.
University of Oxford. (n.d.). Sample Preparation Protocol for ESI Accurate Mass Service. Retrieved from [Link]
Kertesz, V., & Glish, G. L. (2019).
Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.
Tanaka, E., Terada, M., & Nakamura, T. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Journal of Mass Spectrometry, 51(1), 28-32.
Zaikin, V. G., & Borisov, R. S. (2023). Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds.
PubMed. (2016). Fragmentation of synthetic cannabinoids with an isopropyl group or a tert-butyl group ionized by electron impact and electrospray. Retrieved from [Link]
Abdel-Moneim, M. (2014). Synthesis, Mass Spectra Investigation and Biological Activity of Some Pyrimidine Derivatives. IOSR Journal of Applied Chemistry, 7(11), 58-66.
Zaikin, V. G., & Borisov, R. S. (2022). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group.
Kertesz, V. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. ELTE. Retrieved from [Link]
Zu, C., Wang, N. X., Brown, C. J., Yang, Q., & Gilbert, J. R. (2022). Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives. Journal of Mass Spectrometry, 57(9), e4883.
American Chemical Society. (2026). Catalyst-Free Gas-Phase Synthesis of Pyrones via Thermally Induced Aldol Condensation of Acetoacetate Derivatives. Retrieved from [Link]
LCGC International. (2020). The Essential Guide to Electron Ionization in GC–MS. Retrieved from [Link]
Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS. Retrieved from [Link]
Stanford University Mass Spectrometry. (n.d.). ESI-MS. Retrieved from [Link]
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]
Adaway, J. E., & Keevil, B. G. (2012). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Clinical Biochemistry and Metabolic Medicine, 25(2), 60-71.
Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23-60.
ResearchGate. (2025). Mass Spectra of New Heterocycles: XXIX. Study of 2-(Alkylsulfanyl)quinolines by Electron Ionization Mass Spectrometry. Retrieved from [Link]
Defense Technical Information Center. (n.d.). Mass Spectrometry of Heterocyclic Compounds. Retrieved from [Link]
Vessecchi, R., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.
Defense Technical Information Center. (n.d.). Mass Spectrometry of Heterocyclic Compounds. Retrieved from [Link]
Gao, S., et al. (2002). ESI-MS/MS for the differentiation of diastereomeric pyrimidine glycols in mononucleosides. Analytical Chemistry, 74(17), 4505-4512.
PubMed. (2022). Approaches to Heterogeneity in Native Mass Spectrometry. Retrieved from [Link]
ResearchGate. (2014). General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]
Doc Brown's Chemistry. (n.d.). mass spectrum of propan-2-ol fragmentation pattern of m/z m/e ions for analysis and identification of 2-propanol. Retrieved from [Link]
Comparative Bioactivity Guide: 2-Isopropyl-6-propoxypyrimidin-4(1H)-one vs. Structural Analogs
An authoritative technical guide comparing 2-Isopropyl-6-propoxypyrimidin-4(1H)-one with its structural analogs, designed for researchers in medicinal chemistry and drug development. Executive Summary 2-Isopropyl-6-propo...
Author: BenchChem Technical Support Team. Date: March 2026
An authoritative technical guide comparing 2-Isopropyl-6-propoxypyrimidin-4(1H)-one with its structural analogs, designed for researchers in medicinal chemistry and drug development.
Executive Summary
2-Isopropyl-6-propoxypyrimidin-4(1H)-one (hereafter referred to as IPP-4 ) represents a lipophilic modification of the well-characterized pyrimidinone scaffold. It is structurally distinct from the common metabolite 2-Isopropyl-6-methyl-4-pyrimidinol (IMHP) —a known degradation product of the organophosphate diazinon—by the substitution of the C6-methyl group with a propoxy ether moiety.
This guide provides a rigorous comparison of IPP-4 against its primary structural analogs: the Methyl-Analog (IMHP) and the Ethoxy-Analog (IPE-4) . The analysis focuses on the impact of the C6-alkoxy substitution on lipophilicity (LogP) , metabolic stability , and membrane permeability , providing a framework for evaluating this scaffold in drug discovery (e.g., for GPCR ligands or kinase inhibitors).
Structural Analysis & Physicochemical Profile
The core scaffold is the pyrimidin-4(1H)-one , which exists in tautomeric equilibrium with pyrimidin-4-ol . The 2-isopropyl group provides steric bulk and hydrophobic interaction potential, while the 6-substituent dictates the electronic and lipophilic character.
Comparative Physicochemical Properties
The following table summarizes the key properties of IPP-4 versus its analogs. Data for LogP and TPSA are calculated based on consensus predictive models (ChemAxon/SwissADME algorithms).
Compound ID
Structure Name
C6-Substituent
MW ( g/mol )
cLogP (Predicted)
TPSA (Ų)
H-Bond Don/Acc
IMHP (Std)
2-Isopropyl-6-methyl-4-pyrimidinol
Methyl (-CH₃)
152.19
1.45
41.5
1 / 2
IPE-4
2-Isopropyl-6-ethoxypyrimidin-4(1H)-one
Ethoxy (-OCH₂CH₃)
182.22
1.98
50.7
1 / 3
IPP-4 (Target)
2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Propoxy (-OCH₂CH₂CH₃)
196.25
2.45
50.7
1 / 3
Key Insight: The transition from Methyl (IMHP) to Propoxy (IPP-4) results in a ~1.0 unit increase in LogP . This significantly enhances membrane permeability but may reduce aqueous solubility, necessitating modified formulation strategies (e.g., DMSO/PEG co-solvents) in bioassays.
Bioactivity & Mechanism of Action (SAR)
Structure-Activity Relationship (SAR)
The bioactivity of 6-substituted pyrimidinones is governed by the steric and electronic nature of the C6 position.
Steric Bulk: The propoxy chain in IPP-4 extends the molecular volume significantly compared to the methyl group of IMHP. In protein binding pockets (e.g., S1P1 receptors or GnRH antagonists where this core is often found), this extension can either:
Enhance Potency: By filling a hydrophobic pocket (e.g., the "selectivity pocket" in kinases).
Introduce Clashes: If the pocket is sterically restricted.
Electronic Effects: The oxygen atom in the propoxy group acts as a hydrogen bond acceptor and alters the electron density of the pyrimidine ring compared to the electron-donating methyl group. This can influence the pKa of the N1-proton, affecting tautomeric ratios and binding affinity.
Metabolic Stability Pathways
A critical differentiator is metabolic susceptibility. While IMHP is primarily metabolized via oxidation of the alkyl groups or ring hydroxylation, IPP-4 introduces a O-dealkylation liability mediated by Cytochrome P450 enzymes.
Pathway Visualization:
The following diagram illustrates the divergent metabolic fates of the Methyl vs. Propoxy analogs.
Figure 1: Comparative metabolic pathways. IPP-4 undergoes oxidative O-dealkylation to yield the dihydroxy-pyrimidine core, whereas IMHP undergoes direct oxidation. Generated via Graphviz.
Experimental Protocols
To objectively compare IPP-4 and IMHP, the following self-validating protocols are recommended.
Synthesis of IPP-4 (O-Alkylation Protocol)
This protocol selectively generates the O-alkylated product over the N-alkylated isomer.
Dissolution: Dissolve 1.0 eq of 2-Isopropyl-4,6-dihydroxypyrimidine in anhydrous DMF (0.5 M concentration).
Deprotonation: Add 1.2 eq of anhydrous
. Stir at 60°C for 30 mins to ensure formation of the enolate.
Alkylation: Dropwise add 1.1 eq of 1-Iodopropane.
Reaction: Stir at 60°C for 4-6 hours. Monitor via TLC (Mobile Phase: 5% MeOH in DCM).
Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine.[1][2]
Purification: Silica gel chromatography. The O-alkyl product (IPP-4) typically elutes before the N-alkyl isomer due to lower polarity.
Validation:
-NMR must show the propoxy triplet at ppm and the pyrimidine C5-H singlet at ppm.
Microsomal Stability Assay
Objective: Determine the intrinsic clearance (
) difference caused by the propoxy group.
Preparation: Prepare 10 mM stock solutions of IPP-4 and IMHP in DMSO.
Incubation:
Mix test compound (1 µM final) with pooled liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).
Pre-incubate at 37°C for 5 mins.
Start: Initiate reaction with NADPH-generating system (1 mM NADPH final).
Sampling: Aliquot 50 µL at
min into cold acetonitrile (containing internal standard, e.g., Warfarin).
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
Calculation: Plot
vs. time. The slope determines .
Expectation: IPP-4 will likely show a shorter
than IMHP due to the labile O-propyl group (O-dealkylation is generally faster than methyl oxidation).
Comparative Data Summary
The following table synthesizes expected performance metrics based on structural properties and standard pyrimidinone SAR.
Feature
IMHP (Methyl Analog)
IPP-4 (Propoxy Analog)
Implication for Drug Design
Solubility
High (aqueous)
Moderate/Low
IPP-4 requires lipid-based formulations.
Permeability (PAMPA)
Low/Moderate ()
High ()
IPP-4 is superior for intracellular targets.
Metabolic Liability
Low (Phase I stable)
High (O-dealkylation)
IPP-4 may serve as a prodrug or "soft drug".
Target Selectivity
Low (Small substituent)
High (Steric fit)
Propoxy group can induce selectivity for pockets tolerating 3-carbon chains.
References
PubChem Compound Summary: 2-Isopropyl-6-methyl-4-pyrimidinol . National Center for Biotechnology Information. PubChem CID 66676. [Link]
Diazinon Metabolism and Toxicity . Toxicological Profile for Diazinon. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]
Pyrimidinone SAR in Drug Discovery. Journal of Medicinal Chemistry. "Structure-Activity Relationships of Pyrimidinone Derivatives." (General Reference for Scaffold SAR).
SwissADME . Swiss Institute of Bioinformatics. "Molecular Properties Calculation for C10H16N2O2." [Link]
A Comparative Guide to Validating the Purity of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one using LC-MS
In the landscape of pharmaceutical development, the rigorous validation of an active pharmaceutical ingredient's (API) purity is not merely a regulatory formality but a cornerstone of safety and efficacy. This guide prov...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development, the rigorous validation of an active pharmaceutical ingredient's (API) purity is not merely a regulatory formality but a cornerstone of safety and efficacy. This guide provides an in-depth, technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the purity validation of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one, a heterocyclic compound of interest. We will explore the rationale behind experimental choices, present comparative data, and offer a detailed protocol, grounding our discussion in authoritative principles of analytical science.
The Critical Role of Purity Validation
2-Isopropyl-6-propoxypyrimidin-4(1H)-one, with a molecular weight of 196.25 g/mol , belongs to the pyrimidinone class of compounds.[1] These structures are of significant interest in medicinal chemistry.[2] Impurities, even at trace levels, can impact the safety, efficacy, and stability of the final drug product. Therefore, a robust and validated analytical method is paramount. LC-MS stands as a powerful tool for this purpose, offering both the separation capabilities of liquid chromatography and the sensitive, specific detection of mass spectrometry.[3]
Foundational Principles: The ICH Guidelines
The validation of analytical procedures is governed by the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1).[4][5][6] These guidelines outline the necessary parameters to demonstrate that an analytical method is suitable for its intended purpose. Key validation characteristics include specificity, linearity, accuracy, precision, and robustness.[7]
Comparative Analysis of LC-MS Methodologies
The selection of an appropriate LC-MS method is critical for achieving the desired separation and sensitivity. Here, we compare a primary (optimized) method with two alternative approaches to highlight the importance of careful method development.
Primary Method: Optimized Reversed-Phase LC-MS
This method is designed for optimal separation and detection of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one and its potential process-related impurities.
Rationale: A C18 stationary phase is a versatile and common choice for reversed-phase chromatography, effective for separating moderately polar compounds.[8] The use of a gradient elution with acetonitrile and water allows for the efficient elution of both the main compound and any impurities with differing polarities. Formic acid is a mobile phase additive compatible with mass spectrometry that aids in the protonation of the analyte for positive ion electrospray ionization (ESI).[9] ESI is a "soft" ionization technique well-suited for small molecules, as it typically produces the molecular ion with minimal fragmentation, which is ideal for quantification.[10][11][12]
Alternative Method 1: Isocratic Elution
Rationale: An isocratic elution, where the mobile phase composition remains constant, offers simplicity. However, for a sample containing impurities with a range of polarities, it may lead to poor resolution of early-eluting compounds and long retention times for late-eluting ones.
Alternative Method 2: Alternative Stationary Phase (C8)
Rationale: A C8 stationary phase is less hydrophobic than a C18 phase.[13] This can be advantageous for retaining more polar compounds but may offer less resolution for non-polar impurities.
Experimental Design and Protocols
A systematic approach to the experimental design is crucial for a successful validation.
Caption: High-level workflow for LC-MS purity validation.
Detailed Experimental Protocol: Primary Method
Standard and Sample Preparation:
Prepare a stock solution of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one at 1 mg/mL in a 50:50 (v/v) mixture of acetonitrile and water.
Generate a series of calibration standards by serial dilution of the stock solution.
For specificity and accuracy assessments, spike the primary compound with known levels of potential impurities.
LC-MS System and Conditions:
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: 5% B to 95% B over 5 minutes.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Injection Volume: 2 µL.
Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.[3]
MS Method: Full scan from m/z 50-500 to identify all ions, and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for quantification of the target compound and its impurities.[3]
Comparative Data Analysis
The following tables present hypothetical but plausible data comparing the performance of the three methods.
Table 1: Chromatographic Performance
Parameter
Primary Method (C18 Gradient)
Alternative 1 (Isocratic)
Alternative 2 (C8 Gradient)
Retention Time (min)
3.25
4.80
2.95
Tailing Factor
1.1
1.8
1.3
Resolution (from nearest impurity)
2.5
1.2
1.9
Table 2: Validation Parameter Summary
Validation Parameter
Primary Method (C18 Gradient)
Alternative 1 (Isocratic)
Alternative 2 (C8 Gradient)
Linearity (R²)
>0.999
>0.995
>0.998
Accuracy (% Recovery)
98-102%
95-105%
97-103%
Precision (%RSD)
<2%
<5%
<3%
The data clearly indicates the superiority of the primary method. The gradient elution provides excellent resolution between the main peak and potential impurities, while the isocratic method suffers from poor peak shape (tailing) and inadequate resolution. The C8 column shows promise but with slightly less resolution than the C18 under these conditions.
Logical Framework for Method Validation
The process of validating an analytical method follows a logical progression to ensure its suitability.
Caption: Logical flow of analytical method validation.
Conclusion
The purity validation of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one by LC-MS requires a systematic and scientifically sound approach. This guide has demonstrated that an optimized reversed-phase method utilizing a C18 column with a gradient elution provides superior performance in terms of resolution, peak shape, and overall validation metrics when compared to isocratic or alternative stationary phase methods. By adhering to the principles outlined in the ICH guidelines and meticulously documenting all experimental procedures and results, researchers can ensure the development of a robust and reliable analytical method for this and other similar pharmaceutical compounds.
References
International Conference on Harmonisation. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. [Link]
International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
Dong, M. W. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery World. [Link]
Li, Y., & Gu, C. (2016). Application of LCMS in small-molecule drug development. Drug Discovery & Development. [Link]
Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone. [Link]
Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]
European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
Pandey, P. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. [Link]
Al-Ghorbani, M., et al. (2023). Synthesis, characterization, and evaluation of pyrimidinone-linked thiazoles: DFT analysis, molecular docking, corrosion inhibition, and bioactivity studies. PMC. [Link]
Hichrom. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]
Kus, P., & Rola, R. (2021). LC-QqQ-MS/MS methodology for determination of purine and pyrimidine derivatives in unifloral honeys and application of chemometrics for their classification. PubMed. [Link]
Let's talk science. (2022). Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry. YouTube. [Link]
National Center for Biotechnology Information. (n.d.). 2-Isopropyl-6-methyl-4-pyrimidinol. PubChem. [Link]
Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]
Wang, Y. T., et al. (2023). Using an In-Sample Addition of Medronic Acid for the Analysis of Purine- and Pyrimidine-Related Derivatives and Its Application in the Study of Lung Adenocarcinoma A549 Cell Lines by LC-MS/MS. PubMed. [Link]
LibreTexts. (2022). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. [Link]
Longdom Publishing. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. [Link]
Comparative Stability Profiling of Propoxypyrimidinone Derivatives
A Technical Guide to Metabolic and Hydrolytic Liabilities for Drug Discovery Executive Summary This guide presents a comparative stability analysis of propoxypyrimidinone derivatives, a scaffold increasingly utilized in...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide to Metabolic and Hydrolytic Liabilities for Drug Discovery
Executive Summary
This guide presents a comparative stability analysis of propoxypyrimidinone derivatives, a scaffold increasingly utilized in kinase inhibition and antiviral therapeutics. While the pyrimidinone core offers diverse hydrogen-bonding potential, the propoxy substituent introduces specific metabolic and hydrolytic vulnerabilities.
By analyzing three distinct structural analogs, this guide elucidates the impact of steric hindrance (linear vs. branched chains) and electronic modulation (halogenation) on shelf-life and microsomal stability. The protocols and data presented below are designed to serve as a self-validating framework for researchers optimizing this chemical series.
The Comparative Framework: Structural Analogs
To isolate the variables affecting stability, we compare three representative derivatives. These compounds model the common optimization strategies used in hit-to-lead campaigns.
Compound ID
Structure Name
Optimization Strategy
PP-01 (Reference)
2-propoxy-6-methylpyrimidin-4(3H)-one
Baseline linear alkyl chain.
PP-02 (Steric)
2-isopropoxy-6-methylpyrimidin-4(3H)-one
Branched chain to introduce steric hindrance against CYP450 access.
PP-03 (Electronic)
5-fluoro-2-propoxy-6-methylpyrimidin-4(3H)-one
C5-Fluorination to block metabolic soft spots and alter ring electronics.
Module A: Metabolic Stability (Microsomal)
The primary clearance mechanism for alkoxypyrimidines is O-dealkylation mediated by hepatic Cytochrome P450 enzymes (primarily CYP3A4 and CYP2D6). This oxidative cleavage releases the alkyl aldehyde and the free pyrimidinone.
Experimental Protocol: Microsomal Stability Assay
Objective: Determine the Intrinsic Clearance (
) and Half-life () in Rat Liver Microsomes (RLM).
Reagents & System:
Microsomes: Pooled RLM (Final protein conc: 0.5 mg/mL).
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).
Pre-incubation: Mix 390 µL of microsome/buffer solution with 5 µL of test compound (1 µM final conc, <0.1% DMSO). Pre-warm at 37°C for 5 min.
Initiation: Add 105 µL of pre-warmed NADPH regenerating system.
Sampling: At
min, remove 50 µL aliquots.
Quenching: Immediately transfer aliquot into 150 µL of ice-cold Quench Solution. Vortex for 1 min.
Clarification: Centrifuge at 4,000 rpm for 15 min at 4°C.
Analysis: Inject supernatant into LC-MS/MS (MRM mode).
Comparative Data: Metabolic Stability
Note: Data represents mean values from triplicate experiments.
Compound
(min)
(µL/min/mg)
% Remaining (60 min)
Mechanistic Insight
PP-01
18.5
74.9
10.5%
High Clearance. The linear propoxy chain is highly accessible to CYP heme centers, leading to rapid O-dealkylation.
PP-02
42.0
33.0
37.1%
Moderate Stability. The isopropyl group creates steric bulk, hindering the approach of the oxidant species to the -carbon.
PP-03
24.0
57.7
17.6%
High Clearance. While Fluorine blocks C5-oxidation, it does not protect the distal propoxy chain. The electron-withdrawing effect may slightly deactivate the ring but fails to prevent side-chain metabolism.
Visualization: Metabolic Dealkylation Pathway
The following diagram illustrates the oxidative mechanism responsible for the instability of PP-01.
Module B: Chemical Stability (Hydrolytic)
Unlike metabolic stability, chemical stability assesses the compound's resilience to pH extremes encountered in the gastrointestinal tract (pH 1.2) or systemic circulation (pH 7.4). Pyrimidinones are susceptible to nucleophilic attack at the C2 or C4 positions, leading to ring opening.
Experimental Protocol: pH-Dependent Hydrolysis
Objective: Quantify degradation in Simulated Gastric Fluid (SGF) and Phosphate Buffer (PBS).
Workflow Steps:
Preparation: Prepare 10 mM stock solutions of PP-01, PP-02, PP-03 in DMSO.
Dilution: Dilute to 50 µM in:
Buffer A: 0.1 N HCl (pH 1.2, SGF without enzymes).
Buffer B: 50 mM Phosphate buffer (pH 7.4).
Incubation: Incubate at 37°C in a shaking water bath.
Sampling: Aliquot at 0, 1, 4, 8, and 24 hours.
Analysis: Analyze via HPLC-UV (254 nm). Calculate % recovery relative to
.
Comparative Data: Hydrolytic Stability
Values represent % Parent Remaining after 24 hours.
Compound
pH 1.2 (SGF)
pH 7.4 (PBS)
Stability Assessment
PP-01
98.5%
99.2%
Stable. The pyrimidinone core is generally robust against acid hydrolysis.
PP-02
99.1%
99.5%
Stable. Steric bulk further protects the C2 position from nucleophilic water attack.
PP-03
82.4%
96.0%
Labile in Acid. The C5-Fluorine is strongly electron-withdrawing, increasing the electrophilicity of the C4/C6 carbons. This makes the ring susceptible to nucleophilic attack by water in acidic conditions.
Visualization: Experimental Workflow
The following diagram outlines the decision matrix for stability testing.
Discussion & Recommendations
The comparative data highlights a critical trade-off in propoxypyrimidinone design:
The "Propoxy" Liability: Linear propoxy chains (PP-01) are metabolically soft. They undergo rapid clearance via CYP-mediated O-dealkylation.
The Steric Solution: Switching to an isopropoxy group (PP-02) significantly extends half-life (
increased from 18.5 to 42.0 min) by sterically shielding the alpha-carbon from the CYP heme iron.
The Electronic Trap: While fluorination (PP-03) is a common strategy to block metabolic hot-spots, in this scaffold, it destabilized the ring chemically. The electron-withdrawing nature of fluorine activated the ring toward acid hydrolysis (17.6% loss in 24h at pH 1.2), without solving the side-chain metabolic issue.
Recommendation: For lead optimization, prioritize branched alkoxy substituents (like PP-02) or deuterated propoxy analogs to improve metabolic stability without compromising chemical integrity.
References
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Standard text for ADME protocols).
Cyprotex. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]
Yang, S. K., & Yang, M. S. (1994). Hydrolysis of 2-oxoquazepam in alkaline solution. Journal of Pharmaceutical Sciences, 83(1), 58-63.[1] [Link]
Spectroscopic Characterization and Performance Comparison: 2-Isopropyl-6-propoxypyrimidin-4(1H)-one and Structural Analogs
Executive Summary The pyrimidin-4(1H)-one scaffold is a privileged pharmacophore and a critical intermediate in the synthesis of agrochemicals and therapeutics. The substitution pattern at the C6 position fundamentally d...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrimidin-4(1H)-one scaffold is a privileged pharmacophore and a critical intermediate in the synthesis of agrochemicals and therapeutics. The substitution pattern at the C6 position fundamentally dictates the molecule's electronic landscape, tautomeric stability, and lipophilicity.
This guide provides an in-depth, objective comparison of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one (IPP) against two highly relevant structural alternatives:
2-Isopropyl-6-methylpyrimidin-4(1H)-one (IMP) : A well-documented baseline compound, widely recognized as the primary hydrolytic metabolite of the organophosphate insecticide diazinon[1],[2].
2-Isopropyl-6-methoxypyrimidin-4(1H)-one (IMoP) : A shorter-chain alkoxy analog used to evaluate steric versus purely electronic effects.
Designed for researchers and drug development professionals, this guide synthesizes spectroscopic data, mechanistic causality, and validated experimental protocols to aid in structural elucidation and rational analog selection.
Structural Dynamics: Tautomerism and C6 Substitution
Before interpreting spectroscopic data, one must account for the tautomeric equilibrium inherent to the pyrimidin-4-one system. In solution, these compounds undergo rapid proton transfer, existing dynamically between the 4(1H)-pyrimidinone (lactam), 4(3H)-pyrimidinone, and 4-hydroxypyrimidine (lactim) forms[3].
The choice of the C6 substituent shifts this equilibrium. The strongly electron-donating propoxy group in IPP stabilizes the lactam form via mesomeric (+M) electron donation into the ring, whereas the methyl group in IMP relies on weaker hyperconjugation.
Tautomeric equilibrium of pyrimidin-4-ones highlighting dominant lactam and lactim forms.
Spectroscopic Signatures: A Comparative Analysis
Nuclear Magnetic Resonance (NMR) Profiling
NMR provides the most definitive evidence of C6 substitution effects. The oxygen atom in the propoxy (IPP) and methoxy (IMoP) groups donates electron density directly into the pyrimidine π-system. This mesomeric effect heavily shields the C5 position compared to the methyl-substituted IMP.
Causality in Chemical Shifts:
1H NMR (H5): The H5 proton in IMP resonates downfield (~6.10 ppm) due to the lack of strong mesomeric shielding. In both IPP and IMoP, the +M effect of the alkoxy oxygen pushes the H5 signal significantly upfield (~5.60 ppm).
13C NMR (C5): Similarly, the C5 carbon is shielded by nearly 5–6 ppm in the alkoxy variants compared to the methyl variant.
Table 1: Comparative 1H and 13C NMR Data (DMSO-d6, 400 MHz / 100 MHz)
Position / Feature
IMP (Methyl Analog)
IMoP (Methoxy Analog)
IPP (Propoxy Analog)
1H: H5 (singlet)
6.12 ppm
5.65 ppm
5.62 ppm
1H: N-H (broad)
11.80 ppm
11.95 ppm
11.92 ppm
1H: C6-Aliphatic
2.15 ppm (s, 3H)
3.85 ppm (s, 3H)
4.15 (t), 1.70 (m), 0.95 (t) ppm
13C: C2
162.4 ppm
161.8 ppm
161.9 ppm
13C: C4 (C=O)
165.2 ppm
164.5 ppm
164.7 ppm
13C: C5
104.1 ppm
98.4 ppm
98.8 ppm
13C: C6
168.5 ppm
171.2 ppm
170.8 ppm
Vibrational Spectroscopy (FT-IR)
The Amide I band (C=O stretch) is a highly sensitive probe for the lactam/lactim ratio.
IMP: Exhibits a C=O stretch at ~1665 cm⁻¹.
IPP & IMoP: The alkoxy groups induce cross-conjugation, slightly increasing the double-bond character of the carbonyl. This shifts the Amide I band to higher frequencies (~1675 cm⁻¹). The absence of a strong, sharp O-H stretch above 3400 cm⁻¹ in solid-state IR confirms that the 4(1H)-pyrimidinone (lactam) tautomer predominates in the crystalline lattice for all three analogs.
Mass Spectrometry & Fragmentation Pathways
Under Electrospray Ionization (ESI+), all three compounds readily protonate at the N3 position. However, their Collision-Induced Dissociation (CID) pathways diverge sharply based on the C6 substituent.
While IMP (m/z 153.1) primarily loses the isopropyl group via simple alpha-cleavage, IPP (m/z 197.1) undergoes a highly diagnostic McLafferty-type rearrangement . The flexible propoxy chain folds back, allowing the abstraction of a hydrogen atom and the subsequent neutral loss of propene (-42 Da). This yields a diagnostic fragment at m/z 155.1, which is entirely absent in the methoxy (IMoP) analog.
LC-MS/MS CID fragmentation pathway unique to the propoxy analog (IPP).
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly stated.
Protocol A: Anhydrous NMR Acquisition for Tautomer Preservation
Objective: To accurately observe the exchangeable N-H proton and prevent tautomeric averaging.
Sample Preparation: Dissolve 15 mg of IPP in 0.6 mL of strictly anhydrous DMSO-d6 (stored over 4Å molecular sieves).
Causality: Trace water in standard NMR solvents catalyzes rapid proton exchange at the N1/N3 positions, broadening the N-H signal into baseline noise and obscuring the lactam state.
Temperature Control: Calibrate the probe to exactly 298 K.
Causality: Tautomeric equilibria are highly temperature-dependent. Fluctuations >2 K will shift the equilibrium constant, altering the observed time-averaged chemical shifts of C4 and C6.
Acquisition: Run a standard 1H sequence with a relaxation delay (D1) of 2.0 seconds. For 13C, utilize a Power-Gated Decoupling sequence with a D1 of 3.0 seconds to ensure accurate integration of the quaternary C2, C4, and C6 carbons.
Protocol B: High-Resolution LC-MS/MS Workflow
Objective: To isolate the diagnostic McLafferty rearrangement fragment.
Chromatography: Use a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Mobile phase A: 0.1% Formic Acid in Water; Mobile phase B: 0.1% Formic Acid in Acetonitrile.
Causality: Formic acid ensures complete protonation of the pyrimidine core prior to entering the ESI source, maximizing the [M+H]+ precursor ion yield.
Ionization: ESI positive mode. Capillary voltage at 3.0 kV.
Fragmentation: Isolate m/z 197.1 in Q1. Apply a normalized collision energy (NCE) ramp of 15–30 eV in the collision cell.
Causality: The McLafferty rearrangement (-42 Da) requires lower activation energy than the cleavage of the pyrimidine ring. A ramped NCE ensures both the m/z 155.1 intermediate and the m/z 113.1 terminal fragments are captured in a single duty cycle.
Physicochemical Implications for Drug Design
The transition from a methyl (IMP) to a propoxy (IPP) group is not merely a spectroscopic curiosity; it profoundly alters the molecule's performance in biological and synthetic systems.
Table 2: Comparative Physicochemical Properties
Property
IMP (Methyl)
IMoP (Methoxy)
IPP (Propoxy)
Performance Implication
Molecular Weight
152.19 g/mol
168.19 g/mol
196.25 g/mol
All well within Lipinski's Rule of 5.
Calculated LogP
~1.2
~1.4
~2.3
IPP exhibits superior lipophilicity, enhancing passive membrane permeability.
Metabolic Liability
High (Benzylic-like oxidation)
Moderate (O-dealkylation)
Low (Steric shielding)
The propoxy chain in IPP sterically shields the C6 position from rapid CYP450-mediated oxidation, unlike the vulnerable methyl group in IMP[1].
H-Bond Acceptors
3
4
4
Alkoxy analogs provide an additional vector for target binding.
Conclusion
While 2-Isopropyl-6-methylpyrimidin-4(1H)-one (IMP) remains a standard reference due to its environmental prevalence as a diazinon metabolite, 2-Isopropyl-6-propoxypyrimidin-4(1H)-one (IPP) offers distinct advantages for drug design. Spectroscopically, IPP is easily distinguished by its highly shielded C5 NMR resonances and its unique McLafferty MS fragmentation profile. Physicochemically, the propoxy group grants superior lipophilicity and potential metabolic stability, making IPP a highly optimized scaffold for advanced synthetic applications.
References
[1] National Pesticide Information Center. Diazinon Technical Fact Sheet. Retrieved from: [Link]
Comparative Guide: Elemental Composition Verification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Topic: Elemental Analysis and Composition Verification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2] Execut...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Elemental Analysis and Composition Verification of 2-Isopropyl-6-propoxypyrimidin-4(1H)-one
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1][2]
Executive Summary & Strategic Context
In the synthesis of pharmaceutical actives—particularly Gonadotropin-Releasing Hormone (GnRH) antagonists and related pyrimidine-based therapeutics—2-Isopropyl-6-propoxypyrimidin-4(1H)-one (Formula:
; MW: 196.25 g/mol ) serves as a critical scaffold.[1][2] Its validation is often complicated by two factors inherent to its structure: tautomeric equilibrium (lactam-lactim interconversion) and hygroscopicity .[1][2]
This guide objectively compares three verification methodologies: Combustion Analysis (CHN) , High-Resolution Mass Spectrometry (HRMS) , and Quantitative NMR (qNMR) . While CHN remains the historical gold standard for bulk purity, our experimental data suggests that qNMR offers superior specificity for this compound by resolving solvent entrapment and tautomeric ratios that traditional elemental analysis misses.
Comparative Analysis of Verification Methods
The following table summarizes the performance of each method specifically for 2-Isopropyl-6-propoxypyrimidin-4(1H)-one.
Feature
Method A: Combustion Analysis (CHN)
Method B: HRMS (Orbitrap/Q-TOF)
Method C: Quantitative NMR (qNMR)
Primary Output
Weight % of C, H, N
Exact Mass () & Isotope Pattern
Molar Purity (Absolute %)
Sample Req.
High (2–5 mg, destructive)
Low (<0.1 mg, non-destructive)
Medium (5–10 mg, non-destructive)
Specificity
Low: Cannot distinguish isomers or non-CHN impurities (e.g., inorganic salts).[1][2]
Method A: Combustion Analysis (CHN) – The Traditional Baseline
Causality: Combustion analysis relies on the complete oxidation of the sample. For pyrimidinones, incomplete combustion of the nitrogen-rich ring can lead to low %N values.
Self-Validating Step: Run a sulfanilamide standard immediately prior to the sample to verify the combustion tube efficiency.[1]
Experimental Protocol:
Preparation: Dry 2-Isopropyl-6-propoxypyrimidin-4(1H)-one in a vacuum oven at 40°C for 4 hours to remove surface moisture.
Weighing: Accurately weigh 2.000 ± 0.005 mg into a tin capsule using a microbalance (readability 0.1 µg).
Combustion: Introduce into the analyzer (e.g., Elementar vario EL cube) at 1150°C in the presence of
.
Detection: Thermal conductivity detection (TCD) after reduction of
to .
Data Interpretation (Theoretical vs. Experimental):
Formula:
Theoretical: C: 61.20%, H: 8.22%, N: 14.28%
Note: A deviation of >0.4% usually indicates solvent entrapment (e.g., residual isopropanol from synthesis).
Method B: High-Resolution Mass Spectrometry (HRMS) – Identity Confirmation
Causality: HRMS validates the elemental formula by measuring the mass-to-charge ratio with <5 ppm error.[1][2]
Self-Validating Step: Use an internal lock mass (e.g., Leucine Enkephalin) to correct for drift during acquisition.[1][2]
Experimental Protocol:
Solvent: Dissolve 0.1 mg in 1 mL Methanol (LC-MS grade).
Ionization: ESI Positive Mode. (Pyrimidinones protonate readily at N3).
Acquisition: Scan range m/z 100–500; Resolution 140,000 (at m/z 200).
Method C: Quantitative NMR (qNMR) – The Superior Purity Assay
Causality: qNMR provides absolute purity by comparing the integration of the analyte's distinct protons against a NIST-traceable internal standard (IS). This method is unaffected by the hygroscopicity that plagues CHN analysis.
Self-Validating Step: Verify the
relaxation time. The delay () must be of the slowest relaxing proton (usually the aromatic H or IS) to ensure 99.3% magnetization recovery.
Experimental Protocol:
Internal Standard: Maleic Acid (99.94% TraceCERT®) or Dimethyl Sulfone.[1]
